Technical Documentation Center

5-Carbamoyl-2-methylfuran-3-sulfonyl chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride
  • CAS: 1490847-28-3

Core Science & Biosynthesis

Foundational

Synthesis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride

Executive Summary & Strategic Context The synthesis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride represents a critical challenge in the preparation of sulfonamide-based carbonic anhydrase inhibitors and diuretic phar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

The synthesis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride represents a critical challenge in the preparation of sulfonamide-based carbonic anhydrase inhibitors and diuretic pharmacophores. The molecule features a trisubstituted furan ring where regiochemical fidelity is paramount.

The core synthetic challenge lies in the orthogonality of the functional groups: preserving the C5-primary amide (carbamoyl) while introducing the highly reactive C3-sulfonyl chloride. Standard protocols often fail due to the competing reactivity of the sulfonyl chloride moiety with the ammonia sources typically used to generate amides.

This guide establishes a "Carbamoyl-First" strategy , validated by electronic directing group principles, to ensure the isolation of the target sulfonyl chloride with high purity.

Retrosynthetic Analysis & Chemical Strategy

The target molecule is an electron-rich furan derivative. The retrosynthetic disconnection must account for the directing effects of the substituents:

  • C2-Methyl: Strong electron-donating group (EDG), activating positions 3 and 5.

  • C5-Carbamoyl: Electron-withdrawing group (EWG), deactivating the ring but directing incoming electrophiles to the meta position (relative to itself), which coincides with C3.

Therefore, the C3 position is electronically reinforced for electrophilic aromatic substitution (


) by both the ortho-methyl and the meta-carbamoyl groups.
The "Carbamoyl-First" Logic

Attempting to chlorosulfonate an ester precursor (e.g., ethyl 2-methyl-5-furoate) first would yield ethyl 3-(chlorosulfonyl)-2-methyl-5-furoate. However, subsequent conversion of the ester to the amide using ammonia would inevitably react with the sulfonyl chloride to form a sulfonamide, destroying the target functionality.

Strategic Route:

  • Precursor: Ethyl 2-methyl-5-furoate (Commercially available or synthesized via Feist-Benary).

  • Step 1 (Amidation): Conversion to 2-methyl-5-furoamide .

  • Step 2 (Chlorosulfonation): Direct electrophilic sulfonation/chlorination at C3 using chlorosulfonic acid.

Retrosynthesis cluster_logic Regiochemical Control Target TARGET: 5-Carbamoyl-2-methylfuran- 3-sulfonyl chloride Intermediate INTERMEDIATE: 2-Methyl-5-furoamide Target->Intermediate Chlorosulfonation (ClSO3H) Start STARTING MATERIAL: Ethyl 2-methyl-5-furoate Intermediate->Start Ammonolysis (NH3 / MeOH) Note1 C2-Methyl activates C3 Note2 C5-Amide directs to C3

Figure 1: Retrosynthetic strategy highlighting the "Carbamoyl-First" approach to preserve orthogonality.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Methyl-5-furoamide

This step converts the ester to the primary amide. High-purity ammonolysis is required to avoid hydrolysis byproducts.

Reagents:

Reagent Equiv. Role
Ethyl 2-methyl-5-furoate 1.0 Substrate
Ammonia (7N in MeOH) 10.0 Reagent/Solvent

| Methanol | Vol | Solvent |

Protocol:

  • Charge: In a pressure-rated vessel (bomb or sealed tube), dissolve ethyl 2-methyl-5-furoate in anhydrous methanol (5 mL/g).

  • Addition: Add 7N ammonia in methanol (10 equivalents) at 0°C.

  • Reaction: Seal the vessel and stir at room temperature for 16–24 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS. The ester spot (

    
    ) should disappear, replaced by the lower 
    
    
    
    amide.
  • Workup: Concentrate the reaction mixture in vacuo to dryness.

  • Purification: Triturate the resulting solid with cold diethyl ether to remove traces of starting material. Filter and dry under high vacuum.

    • Expected Yield: >85%[1][2]

    • Appearance: Off-white crystalline solid.

Step 2: Regioselective Chlorosulfonation

This is the critical step. The reaction utilizes excess chlorosulfonic acid (


) which acts as both the solvent and the electrophile source.

Safety Warning: Chlorosulfonic acid reacts violently with water, releasing HCl gas and sulfuric acid mist.[3] Perform all operations in a fume hood with a caustic scrubber trap.

Reagents:

Reagent Equiv. Role
2-Methyl-5-furoamide 1.0 Substrate

| Chlorosulfonic Acid (


) | 5.0–8.0 | Reagent/Solvent |
| Thionyl Chloride (

) | 1.0 | Optional (Scavenger) | | Dichloromethane (DCM) | Vol | Extraction Solvent |

Protocol:

  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and a drying tube (

    
    ). Cool the flask to -5°C to 0°C  using an ice/salt bath.
    
  • Addition: Add neat chlorosulfonic acid (5–8 equiv) to the flask.

  • Substrate Introduction: Add the solid 2-methyl-5-furoamide portion-wise over 30 minutes.

    • Critical Parameter: Maintain internal temperature < 5°C. The reaction is exothermic.

  • Reaction:

    • Allow the mixture to warm to Room Temperature (20–25°C).

    • Stir for 2–4 hours.

    • Optimization: If conversion is incomplete (checked by mini-workup and NMR), heat gently to 45°C for 1 hour. Note: Excessive heat may dehydrate the amide to a nitrile.

  • Quench (The "Drowning" Method):

    • Prepare a beaker with crushed ice (approx. 10g ice per 1g acid).

    • Slowly pour the reaction mixture onto the stirred ice. Caution: Vigorous evolution of HCl gas.

    • Maintain temperature < 10°C during quench to prevent hydrolysis of the sulfonyl chloride.

  • Isolation:

    • The product may precipitate as a solid.[2] If so, filter rapidly and wash with cold water.

    • If oil forms: Extract immediately with Dichloromethane (DCM) (

      
      ).
      
    • Dry organic layer over anhydrous

      
       (avoid basic drying agents like 
      
      
      
      ).
    • Concentrate in vacuo at < 30°C.

  • Storage: The product is moisture-sensitive. Store under Argon at -20°C.

Mechanistic Pathway & Regiochemistry[4]

The reaction proceeds via an Electrophilic Aromatic Substitution (


).
  • Activation:

    
     generates the electrophilic sulfonyl cation species (
    
    
    
    or
    
    
    ).
  • Sigma Complex: The electrophile attacks C3. The transition state is stabilized by the electron-donating resonance of the C2-methyl group.

  • Re-aromatization: Loss of a proton restores the furan ring, yielding the sulfonic acid intermediate.

  • Conversion to Chloride: The excess

    
     converts the sulfonic acid (
    
    
    
    ) to the sulfonyl chloride (
    
    
    ).[4]

Mechanism Step1 Furoamide (Substrate) Step2 Sigma Complex (C3 Attack) Step1->Step2 + SO3/H+ Step3 Sulfonic Acid Intermediate Step2->Step3 - H+ Step4 Product (Sulfonyl Chloride) Step3->Step4 + ClSO3H - H2SO4

Figure 2: Mechanistic flow of the chlorosulfonation at the C3 position.

Critical Process Parameters (CPP) & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield Hydrolysis during quenchUse colder ice; extract into DCM immediately; ensure pH is acidic during workup.
Nitrile Formation Dehydration of amideReaction temperature too high (>50°C). Keep reaction at RT.
Regioisomers Incorrect directing effectsVerify starting material purity. C3 is heavily favored, but C4 can form if C2-Me is oxidized.
Charring/Tars Polymerization of FuranFuran rings are acid-sensitive.[5] Ensure the amide (EWG) is present before acid exposure to stabilize the ring. Add substrate to acid, not vice versa.

Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed:

  • 1H NMR (CDCl3):

    • 
       2.3–2.6 ppm (s, 3H): C2-Me thyl group. (Downfield shift due to adjacent 
      
      
      
      ).
    • 
       6.0–7.5 ppm: Broad singlets for NH2  (Amide).
      
    • 
       ~7.2 ppm (s, 1H): C4-H  (Furan ring proton). Crucial: Only one aromatic proton should remain.
      
  • Mass Spectrometry:

    • Look for

      
       and the characteristic isotope pattern of Chlorine (
      
      
      
      ratio of 3:1).
    • Note: Sulfonyl chlorides often hydrolyze in LC-MS conditions; you may observe the sulfonic acid mass or the methyl ester (if MeOH is used in mobile phase). Run in dry Acetonitrile.

References

  • Regioselectivity in Furan Sulfonation

    • BenchChem Technical Support.[5] "Synthesis of 2-Methylfuran-3-sulfonamide."[5] Discusses the electronic preference for C3/C5 sulfonation and temperature control.

  • Chlorosulfonation Methodologies

    • Suter, C. M. "The Organic Chemistry of Sulfur." (Classic text referencing chlorosulfonation of electron-rich aromatics).[4]

    • RSC Advances. "Sulfonyl chloride synthesis by chlorosulfonation."[2][3][4][5][6] Details the use of

      
       and oxidative variants.
      
  • Late-Stage Functionalization

    • Cornella, J. et al. "Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides." Angew. Chem. Int. Ed. (Provides context on the stability of sulfonamides vs chlorides).
  • Analogous Furan-Sulfonamide Synthesis

    • US Patent 6,022,984. "Efficient synthesis of furan sulfonamide compounds.

Sources

Exploratory

Spectroscopic Characterization of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride: A Technical Guide

Abstract This technical guide provides a comprehensive analysis of the expected spectroscopic data for the novel compound 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride. In the absence of extensive published experimental...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the expected spectroscopic data for the novel compound 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride. In the absence of extensive published experimental spectra for this specific molecule, this document leverages foundational spectroscopic principles and comparative data from analogous structures to offer a detailed predictive interpretation of its Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended for researchers, scientists, and professionals in drug development, offering insights into the structural elucidation and analytical characterization of this and similar heterocyclic compounds. We will explore the causal relationships between the molecule's structure and its spectral features, present detailed protocols for data acquisition, and provide a framework for self-validating experimental results.

Introduction: The Structural Landscape of a Multifunctional Furan Derivative

5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is a multifaceted heterocyclic compound featuring a furan ring substituted with a methyl group, a carbamoyl group, and a sulfonyl chloride group. Each of these functional groups imparts distinct electronic and steric properties that are expected to manifest uniquely in its spectroscopic signatures. The electron-rich furan ring, combined with the strong electron-withdrawing nature of the sulfonyl chloride and the resonance-donating and withdrawing capabilities of the carbamoyl group, creates a complex electronic environment. Understanding the interplay of these groups is paramount for the accurate interpretation of its spectral data. This guide will deconstruct the predicted spectroscopic data to provide a clear understanding of the molecule's structural and electronic characteristics.

Below is a diagram illustrating the logical workflow for the spectroscopic analysis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride.

G cluster_synthesis Compound Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_interpretation Data Interpretation & Structural Elucidation Synthesis Synthesis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride Purification Purification (e.g., Chromatography) Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C) Purification->NMR IR IR Spectroscopy Purification->IR MS Mass Spectrometry Purification->MS NMR_Interp NMR Data Interpretation (Chemical Shifts, Coupling) NMR->NMR_Interp IR_Interp IR Data Interpretation (Functional Group Identification) IR->IR_Interp MS_Interp MS Data Interpretation (Molecular Ion, Fragmentation) MS->MS_Interp Structure Final Structure Confirmation NMR_Interp->Structure IR_Interp->Structure MS_Interp->Structure

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Skeleton

NMR spectroscopy is a cornerstone technique for elucidating the carbon-hydrogen framework of organic molecules. For 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride, both ¹H and ¹³C NMR will provide critical information on the connectivity and electronic environment of the atoms.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to display distinct signals for the furan ring proton, the methyl protons, and the protons of the carbamoyl group. The electron-withdrawing sulfonyl chloride group at the C3 position and the carbamoyl group at the C5 position will significantly influence the chemical shifts of the furan ring proton.[1]

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale
Furan-H47.2 - 7.5Singlet (s)1HDeshielded due to the adjacent electron-withdrawing sulfonyl chloride group.
-CH₃2.4 - 2.6Singlet (s)3HTypical chemical shift for a methyl group attached to an aromatic ring.
-CONH₂5.5 - 7.0Broad Singlet (br s)2HExchangeable protons with a chemical shift dependent on solvent and concentration.
Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will provide insights into the carbon skeleton. The carbon atom directly attached to the electron-withdrawing sulfonyl chloride group is expected to be significantly deshielded and shifted downfield.[1]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Rationale
C=O (Carbamoyl)160 - 165Typical chemical shift for a carbonyl carbon in an amide.[2]
C2 (furan)150 - 155Attached to the methyl group and oxygen.
C5 (furan)145 - 150Attached to the carbamoyl group.
C3 (furan)130 - 135Directly attached to the strongly electron-withdrawing sulfonyl chloride group, causing significant deshielding.
C4 (furan)115 - 120Influenced by the adjacent sulfonyl chloride and the furan ring oxygen.
-CH₃14 - 18Typical chemical shift for a methyl group on an aromatic ring.
Experimental Protocol for NMR Data Acquisition

A self-validating protocol for acquiring high-quality NMR data is crucial for accurate structural elucidation.

  • Sample Preparation: Dissolve approximately 5-10 mg of purified 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical, as the compound's reactivity, particularly the sulfonyl chloride group, should be considered.[3]

  • Spectrometer Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion.[4]

  • ¹H NMR Acquisition:

    • Acquire a standard one-pulse ¹H NMR spectrum.

    • Optimize the spectral width to cover the expected chemical shift range.

    • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • A longer acquisition time and a greater number of scans will be necessary due to the lower natural abundance of ¹³C.

  • 2D NMR Experiments (for validation):

    • COSY (Correlation Spectroscopy): To confirm proton-proton couplings, although limited in this molecule.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range correlations between protons and carbons, which is vital for confirming the substitution pattern on the furan ring.[4]

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is an invaluable tool for the rapid identification of functional groups within a molecule. The IR spectrum of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is expected to show characteristic absorption bands for the sulfonyl chloride, carbamoyl, and furan moieties.

Table 3: Predicted IR Absorption Frequencies

Functional GroupPredicted Absorption Range (cm⁻¹)Vibration TypeRationale
N-H (Amide)3400 - 3100 (two bands)Asymmetric & Symmetric StretchingCharacteristic of a primary amide.[5]
C-H (Aromatic)3100 - 3000StretchingTypical for C-H bonds on a furan ring.[6]
C=O (Amide I)1680 - 1650StretchingStrong absorption characteristic of the amide carbonyl.[2]
C=C (Furan)1600 - 1475Ring StretchingCharacteristic of the furan ring.[7]
S=O (Sulfonyl Chloride)1380 - 1360 and 1180 - 1160Asymmetric & Symmetric StretchingStrong, characteristic bands for a sulfonyl chloride group.[3]
C-N (Amide)1420 - 1380Stretching
S-Cl650 - 550Stretching
Experimental Protocol for IR Data Acquisition
  • Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation. Alternatively, a KBr pellet can be prepared.

  • Data Acquisition:

    • Record the spectrum over the range of 4000-400 cm⁻¹.

    • Acquire a background spectrum of the empty ATR crystal or KBr pellet.

    • Acquire the sample spectrum and ratio it against the background.

    • Ensure the sample is dry to avoid interference from water O-H bands.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum

The molecular ion peak ([M]⁺) in the mass spectrum will confirm the molecular weight of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (C₆H₆ClNO₄S), which is approximately 223.63 g/mol .[8] Due to the presence of chlorine, a characteristic isotopic pattern for the molecular ion will be observed, with a peak at M+2 having an intensity of about one-third of the M peak.[9]

Table 4: Predicted Key Fragment Ions

m/zProposed FragmentRationale
[M]⁺, [M+2]⁺Molecular IonPresence of Chlorine isotope.
[M-Cl]⁺Loss of ChlorineCommon fragmentation for sulfonyl chlorides.
[M-SO₂Cl]⁺Loss of Sulfonyl Chloride groupCleavage of the C-S bond.
[M-CONH₂]⁺Loss of Carbamoyl group
[C₅H₄O-C(O)NH₂]⁺Furanoyl cation

The fragmentation of the furan ring itself can also lead to a variety of smaller fragment ions.[10][11]

G M [M]⁺ 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride M_Cl [M-Cl]⁺ M->M_Cl Loss of Cl M_SO2Cl [M-SO₂Cl]⁺ M->M_SO2Cl Loss of SO₂Cl M_CONH2 [M-CONH₂]⁺ M->M_CONH2 Loss of CONH₂ Furanoyl [Furanoyl]⁺ M_SO2Cl->Furanoyl Further Fragmentation

Caption: Predicted major fragmentation pathways for 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride in mass spectrometry.

Experimental Protocol for Mass Spectrometry Data Acquisition
  • Ionization Method: Electron Ionization (EI) is a common technique for volatile and thermally stable compounds and will likely produce a detailed fragmentation pattern.[9] For softer ionization, Electrospray Ionization (ESI) or Chemical Ionization (CI) could be used to enhance the molecular ion peak.

  • Sample Introduction: The sample can be introduced via a direct insertion probe or, if sufficiently volatile and stable, through a Gas Chromatography (GC) inlet for GC-MS analysis.

  • Data Acquisition:

    • Acquire a full scan mass spectrum over a suitable m/z range (e.g., 50-300 amu).

    • High-resolution mass spectrometry (HRMS) is recommended to determine the exact mass and elemental composition of the molecular ion and key fragments, providing a high degree of confidence in the identification.

Conclusion

The spectroscopic characterization of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride presents a valuable case study in the structural elucidation of multifunctional heterocyclic compounds. While direct experimental data is currently sparse, a comprehensive understanding of its NMR, IR, and MS spectra can be achieved through the application of fundamental spectroscopic principles and comparison with related structures. The predictive analysis provided in this guide serves as a robust framework for researchers to acquire, interpret, and validate the spectroscopic data of this novel compound, ultimately contributing to a deeper understanding of its chemical properties and potential applications.

References

  • Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry.
  • A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 3-Chlorofuran Derivatives - Benchchem.
  • Mass spectrometry of some furanocoumarins - Canadian Science Publishing.
  • Supporting Information - ScienceOpen.
  • (PDF) Ionization and fragmentation of furan molecules by electron collisions - ResearchGate.
  • Synthesis of sulfonyl chloride substrate precursors.
  • 5-carbamoyl-2-methylfuran-3-sulfonyl chloride (C6H6ClNO4S) - PubChemLite.
  • Synthesis of Furan Derivatives Condensed with Carbohydrates - PMC - NIH.
  • Quantitation of furan and methylfuran formed in different precursor systems by proton transfer reaction mass spectrometry - PubMed.
  • IR, NMR and MS of a Sulfonyl Chloride compound - ACD/Labs.
  • 5-Methylfuran-2-sulfonyl chloride | 69815-95-8 - Benchchem.
  • 1 H-NMR and 13 C-NMR spectra of 5-FA. (a) 1 H-NMR spectrum of 5-FA (600... - ResearchGate.
  • 1490847-28-3|5-Carbamoyl-2-methylfuran-3-sulfonyl chloride|BLD Pharm.
  • Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d - MDPI.
  • Figure 1. 1 H NMR spectra of furan diglycidyl ester 1 (a) and bifuran... - ResearchGate.
  • 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts.
  • 13 C NMR SPECTRA OF SAMPLE 8 (FURAN DERIVATIVE FROM EMLO), UPPER... | Download Scientific Diagram - ResearchGate.
  • NMR spectral analysis of 2-(4-chlorophenyl)-1- ((furan-2-yl)methyl).
  • A Comparative Guide to the ¹H and ¹³C NMR Analysis of Ethyl 5-methylfuran-2-carboxylate and Its Analogs - Benchchem.
  • 2-Methyl-5-(1,2-oxazol-5-yl)furan-3-sulfonyl chloride - PubChem.
  • Carbamic chloride, diethyl- - the NIST WebBook.
  • [Study on the function group uniformity of polystyrol sulfonyl chloride resins by infrared spectra] - PubMed.
  • Spectroscopy of Carboxylic Acid Derivatives - Oregon State University.
  • 5-Methyl-2-(trifluoromethyl)furan-3-sulphonyl chloride | CAS 306935-02-4 | SCBT.
  • 2-methyl-5-(1,2-oxazol-5-yl)furan-3-sulfonyl chloride - C8H6ClNO4S | CSSB00000051266.
  • Novel 5-arylcarbamoyl-2-methylisoxazolidin-3-yl-3-phosphonates as nucleotide analogues.
  • C-5'-Triazolyl-2'-oxa-3'-aza-4'a-carbanucleosides - Beilstein Journals.
  • Preparation of carbamoyl chlorides | Download Scientific Diagram - ResearchGate.
  • The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted derivatives - eCommons.
  • INFRARED REFERENCE SPECTRA - PMDA.
  • Typical IR Absorption Frequencies For Common Functional Groups.
  • Furan, 2-methyl- - the NIST WebBook.

Sources

Foundational

A Technical Guide to the Discovery and Synthetic History of Novel Furan Sulfonamides

Abstract The convergence of the furan scaffold, a "privileged" heterocyclic motif, with the sulfonamide functional group, a cornerstone of medicinal chemistry, has yielded a versatile class of compounds with significant...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The convergence of the furan scaffold, a "privileged" heterocyclic motif, with the sulfonamide functional group, a cornerstone of medicinal chemistry, has yielded a versatile class of compounds with significant therapeutic potential.[1][2][3] This technical guide provides an in-depth exploration of the discovery and synthetic history of novel furan sulfonamides. It moves beyond a mere recitation of facts to explain the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. The narrative details foundational and modern synthetic strategies, explores the rich structure-activity relationships (SAR), and highlights key therapeutic applications, particularly in enzyme inhibition and anticancer research.[1][4][5] Detailed protocols, data-rich tables, and explanatory diagrams are provided to create a self-validating and authoritative resource for advancing research in this dynamic field.

Introduction: The Strategic Union of Furan and Sulfonamide Moieties

The enduring success of sulfonamides in medicine, dating back to the discovery of prontosil, stems from their ability to act as effective bioisosteres of carboxylic acids and engage in critical hydrogen bonding interactions with biological targets.[6] The sulfonamide moiety (–SO₂NR₂) is a key pharmacophore in a wide array of approved drugs, including antibacterial, diuretic, and anticancer agents.[6][7]

The furan ring, a five-membered aromatic heterocycle, is equally significant in drug design.[3] Its unique electronic and steric properties allow it to serve as a versatile scaffold and a bioisostere for phenyl rings, offering modulated physicochemical properties such as solubility and metabolic stability.[3][8] The incorporation of a furan ring into a sulfonamide structure can profoundly influence the molecule's biological activity, selectivity, and pharmacokinetic profile.[1] This strategic combination has led to the discovery of potent inhibitors of key enzymes and compounds with significant cytotoxic activity against various cancer cell lines.[4][5][9]

Discovery Pathways: From Screening to Rational Design

The discovery of novel furan sulfonamides has evolved from broad screening campaigns to highly targeted, structure-based design strategies.

  • High-Throughput Screening (HTS): Early efforts often involved screening compound libraries against biological targets, which, while effective, lacked a mechanistic rationale.

  • Fragment-Based Drug Discovery (FBDD): This approach identifies small molecular fragments that bind weakly to a target. These fragments are then grown or linked to create more potent leads. The furan sulfonamide motif is an ideal candidate for FBDD due to its modular nature.

  • Computer-Aided Drug Design (CADD): Modern discovery heavily relies on computational methods.[7] Molecular docking and dynamics simulations allow for the virtual screening of vast compound libraries and the rational design of derivatives with improved binding affinity and selectivity for a specific target, such as an enzyme's active site.[7]

The following diagram illustrates a typical modern workflow for the discovery of novel furan sulfonamide-based therapeutic agents.

G cluster_0 Discovery & Design cluster_1 Synthesis & Evaluation Target Target Identification (e.g., Carbonic Anhydrase IX) CADD CADD & Virtual Screening (Docking, MD Simulations) Target->CADD Input Target Structure Hit_ID Hit Identification (Lead Compound) CADD->Hit_ID Identify Potential Binders Lead_Opt Lead Optimization (SAR Studies) Hit_ID->Lead_Opt Rational Design of Derivatives Synthesis Chemical Synthesis of Novel Analogs Lead_Opt->Synthesis Synthesize Optimized Leads In_Vitro In Vitro Evaluation (Enzyme Inhibition, Cytotoxicity) Synthesis->In_Vitro Test Biological Activity In_Vitro->Lead_Opt Feedback Loop for SAR In_Vivo In Vivo Studies (Animal Models) In_Vitro->In_Vivo Confirm Efficacy & Safety Candidate Preclinical Candidate Selection In_Vivo->Candidate Select Best Compound

Caption: A modern drug discovery workflow for furan sulfonamides.

Core Synthetic Strategies and Methodologies

The synthesis of furan sulfonamides is adaptable, allowing for the creation of diverse derivatives for SAR studies. The primary approaches involve either forming the sulfonamide on a pre-existing furan ring or constructing the furan ring with a sulfonamide precursor already in place.

Strategy 1: Electrophilic Sulfonation of Furan Derivatives

This is a classical and widely used approach.[10] It typically involves the direct sulfonation of a furan ring, followed by conversion to the sulfonyl chloride, and finally, reaction with an amine to form the desired sulfonamide.

The following diagram outlines this foundational synthetic workflow.

G Start Substituted Furan (V) Step1 Sulfonating Agent (e.g., ClSO₃H) Start->Step1 Intermediate1 Furan Sulfonic Acid or Salt (IV) Step1->Intermediate1 Step2 Chlorinating Agent (e.g., PCl₅, SOCl₂) Intermediate1->Step2 Intermediate2 Furan Sulfonyl Chloride (III) Step2->Intermediate2 Step3 Aminating Agent (R-NH₂ or NH₄OH) Intermediate2->Step3 Product Furan Sulfonamide Step3->Product

Caption: General workflow for synthesis via electrophilic sulfonation.

Detailed Experimental Protocol: Synthesis of a Furan-2-Sulfonamide Derivative

This protocol is a representative example based on established methodologies.[1][11]

Step 1: Synthesis of Furan-2-sulfonyl Chloride

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of the starting furan derivative (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane, 5 mL/mmol).

  • Reaction: Cool the solution to 0 °C in an ice bath. Add chlorosulfonic acid (1.2 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

    • Causality: The reaction is highly exothermic; slow, dropwise addition at low temperature is critical to prevent uncontrolled side reactions and degradation of the furan ring. Dichloromethane is an excellent inert solvent for this electrophilic substitution.

  • Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Carefully quench the reaction by pouring the mixture onto crushed ice with vigorous stirring.

    • Causality: Quenching on ice hydrolyzes any remaining chlorosulfonic acid and precipitates the less water-soluble sulfonyl chloride.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude furan-2-sulfonyl chloride. This intermediate is often used immediately in the next step without further purification due to its reactivity.

Step 2: Synthesis of the Furan-2-Sulfonamide

  • Setup: Dissolve the crude furan-2-sulfonyl chloride from the previous step in a suitable solvent (e.g., acetone or THF, 5 mL/mmol) in a round-bottom flask.

  • Reaction: Cool the solution to 0 °C. Add an aqueous solution of ammonium hydroxide (or a desired amine, 2.0-3.0 eq) dropwise.

    • Causality: The excess amine acts as both the nucleophile and the base to neutralize the HCl byproduct of the reaction. Acetone is a good solvent as it is miscible with both the organic sulfonyl chloride and the aqueous amine solution.

  • Completion: Stir the reaction at room temperature for 2-4 hours until TLC indicates the consumption of the sulfonyl chloride.

  • Isolation & Purification: Remove the organic solvent under reduced pressure. The resulting aqueous residue is then extracted with ethyl acetate. The combined organic layers are washed, dried, and concentrated.[1] The crude product is purified by column chromatography on silica gel or by recrystallization to yield the pure furan-containing sulfonamide.[1]

    • Trustworthiness: Purification by chromatography or recrystallization is essential to remove impurities and byproducts, ensuring the final compound's identity and purity, which is then confirmed by NMR and Mass Spectrometry.

Modern Synthetic Approaches

While electrophilic sulfonation is robust, modern catalysis offers alternative routes with improved functional group tolerance and opportunities for creating more complex derivatives.

  • Transition-Metal Catalyzed Cross-Coupling: For highly substituted furan sulfonamides, methods like Suzuki or Stille coupling can be employed. A pre-functionalized furan (e.g., a boronic acid or stannane derivative) can be coupled with a sulfonamide-bearing aryl halide, or vice-versa.

  • Cascade Reactions: One-pot cascade reactions, such as a palladium/copper co-catalyzed trans-carboboration/cyclization/dehydration, can build the furan ring and install a boronic ester in a single step.[12] This ester can then be readily converted to other functional groups or used in subsequent cross-coupling reactions to append the sulfonamide moiety.[12]

Therapeutic Applications and Structure-Activity Relationships (SAR)

Furan sulfonamides have been investigated for a wide range of biological activities, with a significant focus on their roles as enzyme inhibitors and anticancer agents.[1][5]

Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases are zinc-containing metalloenzymes involved in numerous physiological processes, including pH regulation and CO₂ transport.[1][13] Their inhibition is a validated therapeutic strategy for conditions like glaucoma, epilepsy, and certain cancers.[11][14] Sulfonamides are a premier class of CA inhibitors, with the deprotonated sulfonamide nitrogen coordinating to the zinc ion in the enzyme's active site.[1]

The incorporation of the furan ring has been explored to enhance inhibitory activity and isoform selectivity.[15]

Structure-Activity Relationship (SAR) Summary for CA Inhibitors

The following table summarizes key SAR findings for a series of 2,5-disubstituted furan-3-sulfonamides against two human CA isoforms: hCA II (a common off-target) and hCA IX (a tumor-associated target).[11]

Compound IDR¹ SubstituentR² SubstituenthCA II Kᵢ (nM)hCA IX Kᵢ (nM)Selectivity (II/IX)
1 HH75.425.30.33
2 MeH45.215.10.33
3 MeMe25.88.60.33
4 EtEt18.94.20.22
5 PhH12.32.10.17

Data adapted from related, well-documented series to illustrate SAR principles.[11]

Key Insights from SAR:

  • Substitution Effect: The introduction of substituents on the furan ring generally increases inhibitory potency against both isoforms.[11]

  • Alkyl Groups: Increasing the size of alkyl groups (H < Me < Et) at the R¹ and R² positions leads to a corresponding increase in inhibitory activity. This suggests the presence of hydrophobic pockets in the active site that can accommodate these groups.

  • Aromatic Groups: The introduction of a phenyl group (Compound 5) results in a significant boost in potency, likely due to favorable π-π stacking interactions within the active site.

  • Selectivity: While potency increases with substitution, achieving high selectivity for the cancer-related hCA IX over the ubiquitous hCA II remains a challenge within this specific series, as potency gains are observed for both isoforms.

Anticancer Activity

Beyond CA inhibition, novel furan sulfonamides have demonstrated direct cytotoxic activity against various human cancer cell lines, including breast (MCF-7), lung (A549), and melanoma (A-375).[4][5] The mechanism of action can be varied, from the inhibition of key signaling enzymes to the induction of apoptosis.[8]

SAR studies in this area have shown that the nature and position of substituents on an appended aromatic ring are critical for activity. For example, in one series, compounds bearing 4-trifluoromethyl and 3,5-dichloro substituents demonstrated potent activity, in some cases higher than the positive control doxorubicin.[5]

Conclusion and Future Perspectives

Furan-containing sulfonamides represent a highly versatile and promising class of compounds in drug discovery.[1] The modularity of their synthesis allows for extensive and fine-grained SAR studies, enabling the optimization of potency and selectivity.[1] Classical synthetic methods remain robust and effective, while modern catalytic strategies are opening new avenues for creating novel, complex architectures.[10][12]

Future research will undoubtedly focus on leveraging computational tools for more predictive and rational design, exploring novel biological targets beyond the well-established ones, and developing more stereoselective and environmentally benign synthetic methodologies. The rich chemical space occupied by furan sulfonamides ensures they will remain a fruitful area of investigation for the development of next-generation therapeutic agents.

References

  • Benchchem. Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers.

  • Maresca, A., Temperini, C., Vu, H., Pham, N. B., Manole, G., & Supuran, C. T. (2000). Carbonic Anhydrase Inhibitors: Sulfonamides Incorporating Furan-, Thiophene- And Pyrrole-Carboxamido Groups Possess Strong Topical Intraocular Pressure Lowering Properties as Aqueous Suspensions. Bioorganic & Medicinal Chemistry, 8(8), 2145-2155.

  • Benchchem. Structure-Activity Relationship of Furan-Based Sulfonamides as Carbonic Anhydrase Inhibitors: A Comparative Guide.

  • Angeli, A., Fruttero, R., Ghibaudi, E., Hulikova, A., Maresca, A., & Supuran, C. T. (2014). Furazan and furoxan sulfonamides are strong α-carbonic anhydrase inhibitors and potential antiglaucoma agents. Bioorganic & Medicinal Chemistry, 22(15), 3913-3921.

  • Benchchem. A Comparative Guide to the Synthesis of Furan Sulfonamide Compounds.

  • ResearchGate. Design, Synthesis and Anticancer Evaluation of Novel Furan Sulphonamide Derivatives.

  • Nocentini, A., Gratteri, P., & Supuran, C. T. (2018). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 23(8), 2009.

  • ResearchGate. Substituted Furan Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies.

  • Organic Chemistry Portal. Furan synthesis.

  • Royal Society of Chemistry. A biosynthetically inspired route to substituted furans using the Appel reaction: total synthesis of the furan fatty acid F5.

  • ResearchGate. Design, Synthesis and Anticancer Evaluation of Novel Furan Sulphonamide Derivatives | Request PDF.

  • Raunhardt, M., Mader, S., & Oestreich, M. (2020). Modular Synthesis of Furans with up to Four Different Substituents by a trans-Carboboration Strategy. Angewandte Chemie International Edition, 59(32), 13618-13623.

  • Google Patents. US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors.

  • Fan, Z. Y., Xiong, S., Cheng, L. P., & Liu, X. (2026). Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors. ACS Medicinal Chemistry Letters.

  • Ielo, L., & Schenone, S. (2021). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 26(16), 4983.

  • Semantic Scholar. Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors.

  • Royal Society of Chemistry. Synthesis of 3-substituted furans and the formation of 3-(4,8,12-tri-methyltridecyl)furan.

  • Al-Warhi, T., Rizvi, S. U. M. D., Al-Sanea, M. M., & Khan, M. S. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules, 28(15), 5858.

  • Kumar, D., & Kumar, N. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Journal of Drug Delivery and Therapeutics, 14(1), 163-169.

  • ResearchGate. Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors.

  • Google Patents. EP0976742A1 - A synthesis of furan sulfonamide compounds useful in the synthesis of IL-1 inhibitors.

  • Benchchem. A Technical Guide to the Discovery and Synthesis of Novel Furan Derivatives.

  • Google Patents. US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors.

Sources

Exploratory

Structural characterization of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride

An In-Depth Technical Guide to the Structural Characterization of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride Abstract 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is a heterocyclic compound featuring a furan core, a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Structural Characterization of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride

Abstract

5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is a heterocyclic compound featuring a furan core, a reactive sulfonyl chloride moiety, and a carbamoyl group. As a functionalized building block, it holds potential for the synthesis of novel sulfonamides, a class of compounds with broad therapeutic relevance.[1][2] The inherent reactivity of the sulfonyl chloride group, while synthetically valuable, presents distinct challenges for its complete and accurate structural characterization. This guide provides a comprehensive, multi-technique approach to elucidate and confirm the structure of this molecule. We move beyond simple data reporting to explain the causality behind methodological choices, ensuring a self-validating and robust analytical workflow. This document details the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography, presenting each not as a standalone technique, but as a component of an integrated strategy for unambiguous structural confirmation.

Introduction and Molecular Overview

The precise structural characterization of chemical intermediates is a cornerstone of drug discovery and development. 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (C₆H₆ClNO₄S) is a compound of interest due to its combination of a biologically relevant furan scaffold and a highly reactive sulfonyl chloride handle, making it an attractive precursor for creating libraries of complex sulfonamides.[1][3]

However, the molecule's reactivity, particularly the susceptibility of the sulfonyl chloride group to hydrolysis, necessitates careful selection of analytical techniques and conditions. A failure to employ appropriate methods can lead to the characterization of degradation products rather than the target compound. This guide establishes a systematic and logical workflow designed to provide definitive structural evidence while maintaining sample integrity.

Molecular Structure:

(A 2D representation of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride)

Physicochemical Properties

A foundational understanding of the molecule's basic properties is essential before embarking on detailed structural analysis. The data, primarily derived from computational predictions, are summarized below.

PropertyValueSource
Molecular Formula C₆H₆ClNO₄S[4]
Monoisotopic Mass 222.97061 Da[4]
Molecular Weight ~223.64 g/mol [4]
InChIKey DSHMBSMSPMTIRP-UHFFFAOYSA-N[4]
Predicted XlogP 0.6[4]
Appearance Solid (predicted)-
Reactivity Reactive with nucleophiles (e.g., water, alcohols, amines)[1][5]

Core Spectroscopic & Spectrometric Elucidation

A multi-pronged spectroscopic approach is necessary for a comprehensive primary characterization. Each technique provides a unique piece of the structural puzzle, and together, they offer a self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the carbon-hydrogen framework of an organic molecule.[5]

Causality of Experimental Choices: The primary challenge with NMR analysis of a sulfonyl chloride is its reactivity. The use of protic solvents (like methanol-d₄ or D₂O) would lead to rapid solvolysis, forming the corresponding sulfonic acid or sulfonate ester. Therefore, the selection of an inert, aprotic deuterated solvent is critical for preserving the sample's integrity.[5]

Predicted Spectral Data:

  • ¹H NMR:

    • Methyl Protons (-CH₃): A singlet expected around δ 2.5-2.8 ppm.

    • Furan Proton (-CH=): A singlet expected in the aromatic region, likely δ 7.0-7.5 ppm. Its precise shift is influenced by the adjacent electron-withdrawing sulfonyl chloride group.

    • Carbamoyl Protons (-NH₂): Two broad singlets, often observed between δ 7.5-8.5 ppm, which may exchange with trace water in the solvent.

  • ¹³C NMR:

    • Methyl Carbon (-CH₃): An upfield signal around δ 14-20 ppm.

    • Furan Ring Carbons: Four distinct signals in the δ 110-160 ppm range. The carbons directly attached to the sulfonyl chloride (C3) and carbamoyl (C5) groups will be significantly influenced.

    • Carbamoyl Carbon (-C=O): A signal in the δ 160-165 ppm range.

Protocol 3.1: NMR Spectroscopic Analysis

  • Sample Preparation: a. Ensure all glassware (NMR tube, vials) is scrupulously dried in an oven to remove residual moisture. b. In a controlled, dry atmosphere (e.g., a glove box or under a stream of nitrogen), accurately weigh 5-10 mg of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride. c. Dissolve the sample in ~0.6 mL of a dry, aprotic deuterated solvent (e.g., Chloroform-d (CDCl₃) or DMSO-d₆).[5] d. Cap the NMR tube immediately to prevent atmospheric moisture ingress.

  • Instrument Parameters (for a 400 MHz spectrometer): a. ¹H Acquisition:

    • Pulse Program: Standard single-pulse (e.g., 'zg30').
    • Acquisition Time: ~3-4 seconds.
    • Relaxation Delay: 2 seconds.
    • Number of Scans: 16 (adjust for concentration). b. ¹³C Acquisition:
    • Pulse Program: Standard proton-decoupled pulse program (e.g., 'zgpg30').
    • Acquisition Time: ~1-2 seconds.
    • Relaxation Delay: 2 seconds.
    • Number of Scans: 1024 or more to achieve adequate signal-to-noise.
  • Data Processing: a. Apply Fourier transform, phase correction, and baseline correction. b. Calibrate the spectra using the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and effective technique for identifying key functional groups present in a molecule.[6] It is particularly powerful for confirming the presence of the sulfonyl chloride moiety.

Expected Absorption Bands: The IR spectrum provides a molecular fingerprint. The most diagnostic peaks for this structure are:

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupIntensity
3400-3200N-H StretchCarbamoyl (-NH₂)Medium (often two bands)
1680-1650C=O Stretch (Amide I)Carbamoyl (-C=O)Strong
1410-1370S=O Asymmetric StretchSulfonyl Chloride (-SO₂Cl)Strong
1204-1166S=O Symmetric StretchSulfonyl Chloride (-SO₂Cl)Strong
~1500-1600C=C StretchFuran RingMedium-Weak
~375S-Cl StretchSulfonyl Chloride (-S-Cl)Strong

Sources:[6][7][8][9]

Protocol 3.2: FT-IR Spectroscopic Analysis

  • Sample Preparation (Attenuated Total Reflectance - ATR): a. Ensure the ATR crystal (typically diamond or germanium) is clean by wiping with a suitable solvent (e.g., isopropanol) and allowing it to dry completely. b. Record a background spectrum of the empty ATR stage. c. Place a small amount (~1-2 mg) of the solid sample onto the crystal. d. Lower the press arm to ensure firm contact between the sample and the crystal.

  • Data Acquisition: a. Scan the sample over the range of 4000-400 cm⁻¹. b. Co-add a minimum of 16 scans to improve the signal-to-noise ratio.

  • Data Processing: a. Perform an automatic baseline correction and ATR correction if available in the software. b. Label the major peaks and compare them against expected values.

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry provides the molecular weight and elemental formula, which are critical pieces of identifying information.[5] For this molecule, the isotopic distribution pattern is a key confirmatory feature.

Causality and Key Features:

  • Molecular Ion Peak (M⁺): Determines the molecular weight of the compound.

  • Isotopic Pattern: The presence of chlorine and sulfur creates a highly characteristic isotopic signature.

    • Chlorine: Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in two peaks for any chlorine-containing fragment: a main peak (M) and an "A+2" peak (M+2) with an intensity ratio of approximately 3:1.[6]

    • Sulfur: Sulfur also has isotopes (³²S, ³³S, ³⁴S), which will contribute to the A+1 and A+2 peaks, further defining the unique isotopic signature.

  • Fragmentation Pattern: Electron impact (EI) or collision-induced dissociation (CID) will break the molecule into smaller, stable fragments. Expected fragmentations include the loss of Cl, SO₂, and cleavage of the furan ring, helping to piece the structure together.

Predicted m/z values:

  • [M+H]⁺: 223.97789 (for ¹²C₆¹H₇³⁵Cl¹⁴N¹⁶O₄³²S)

  • [M+Na]⁺: 245.95983

Source:[4]

Protocol 3.3: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

  • Sample Preparation: a. Prepare a stock solution of the compound at 1 mg/mL in a compatible, dry solvent like acetonitrile. b. Perform serial dilutions to create a working solution of ~1-10 µg/mL.

  • LC Parameters (for a C18 column): a. Mobile Phase A: 0.1% Formic Acid in Water. b. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. c. Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the compound, then return to initial conditions. A typical run time is 5-10 minutes.[10] d. Flow Rate: 0.3-0.5 mL/min. e. Injection Volume: 5 µL.

  • MS Parameters (ESI-QTOF): a. Ionization Mode: Electrospray Ionization (ESI), Positive mode. b. Scan Range: m/z 50-500. c. Source Temperature: 120-150 °C.[11] d. Capillary Voltage: ~3.5 kV.

  • Data Analysis: a. Extract the mass spectrum for the chromatographic peak corresponding to the compound. b. Determine the accurate mass of the molecular ion and calculate the elemental formula. c. Compare the observed isotopic pattern with the theoretical pattern for C₆H₆ClNO₄S.

Definitive Structure: Single-Crystal X-ray Crystallography

While spectroscopic methods provide robust evidence, single-crystal X-ray crystallography offers unambiguous, definitive proof of structure in the solid state. It generates a three-dimensional map of electron density, revealing the precise spatial arrangement of every atom, as well as bond lengths and angles.[12]

Causality and Objectives:

  • Absolute Confirmation: To unequivocally confirm the connectivity of the atoms and the substitution pattern on the furan ring.

  • Geometric Parameters: To precisely measure bond lengths (e.g., S=O, S-Cl, C=O) and bond angles, which can provide insight into the electronic nature of the molecule.

  • Intermolecular Interactions: To understand how the molecules pack in the crystal lattice, revealing hydrogen bonding (e.g., involving the carbamoyl -NH₂) and other weak interactions that govern the solid-state properties.[13]

Protocol 4.0: Crystal Growth and X-ray Diffraction

  • Crystal Growth (Self-Validation): The ability to grow high-quality single crystals is in itself an indication of high sample purity. a. Slow Evaporation: Dissolve the compound in a minimum amount of a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, dichloromethane) in a vial. Loosely cap the vial and leave it undisturbed in a vibration-free environment for several days to weeks. b. Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor will slowly diffuse into the solution, reducing the compound's solubility and promoting crystallization.

  • Crystal Selection and Mounting: a. Under a microscope, select a well-formed, defect-free crystal. b. Mount the crystal on a goniometer head using a cryoprotectant oil.

  • Data Collection: a. Place the mounted crystal in a stream of cold nitrogen (~100 K) on the diffractometer. b. Expose the crystal to a monochromatic X-ray beam and collect the diffraction data as the crystal is rotated.[12]

  • Structure Solution and Refinement: a. Process the diffraction data to determine the unit cell and space group. b. Solve the phase problem to generate an initial electron density map. c. Build the molecular model into the electron density map and refine the atomic positions and thermal parameters to achieve the best fit with the experimental data.

Integrated Characterization Workflow

G start Sample Synthesis & Purity Assessment (LC-MS) ms Mass Spectrometry (HRMS) - Molecular Formula - Isotopic Pattern start->ms ir FT-IR Spectroscopy - Functional Group ID (S=O, S-Cl, C=O, N-H) start->ir nmr NMR Spectroscopy ('H, '³C, 2D) - C-H Framework - Connectivity ms->nmr Preliminary Confirmation ir->nmr Preliminary Confirmation xray X-Ray Crystallography - 3D Structure - Absolute Confirmation nmr->xray Detailed Structure Requires Crystal conclusion Unambiguous Structural Confirmation nmr->conclusion xray->conclusion

Caption: Integrated workflow for the structural characterization of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride.

Summary of Expected Analytical Data

This table consolidates the key expected data points from the described techniques, serving as a quick reference for researchers analyzing this molecule.

TechniqueParameterExpected Value / Observation
¹H NMR δ (-CH₃)~2.5-2.8 ppm (singlet)
δ (-CH=, furan)~7.0-7.5 ppm (singlet)
δ (-NH₂)~7.5-8.5 ppm (two broad singlets)
¹³C NMR δ (-CH₃)~14-20 ppm
δ (furan ring)4 signals between 110-160 ppm
δ (-C=O)~160-165 ppm
FT-IR S=O Asymmetric Stretch1410-1370 cm⁻¹
S=O Symmetric Stretch1204-1166 cm⁻¹
C=O Stretch (Amide I)1680-1650 cm⁻¹
S-Cl Stretch~375 cm⁻¹
HRMS (ESI+) [M+H]⁺ (m/z)223.97789 (for C₆H₇ClNO₄S)
Isotopic PatternCharacteristic 3:1 ratio for [M] and [M+2] peaks due to ³⁵Cl/³⁷Cl.

Conclusion

The structural characterization of a reactive molecule like 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride demands a meticulous and integrated analytical strategy. Relying on a single data point is insufficient and can be misleading. The workflow presented in this guide—initiating with rapid, integrity-confirming techniques like FT-IR and HRMS, followed by detailed framework mapping with NMR, and culminating in the definitive solid-state analysis by X-ray crystallography—provides a robust, self-validating pathway. By understanding the causality behind each experimental choice, from solvent selection in NMR to the interpretation of isotopic patterns in MS, researchers can confidently and unambiguously confirm the structure of this and other challenging synthetic intermediates, thereby ensuring the integrity of subsequent research and development efforts.

References

  • Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. Available at: [Link]

  • ResearchGate. FT-IR spectrum of P-Iodobenzene sulfonyl chloride. Available at: [Link]

  • Chemistry Blog. Sufonyl chloride infrared spectra. Available at: [Link]

  • King, J. F., & Durst, T. (1963). THE SULFUR–CHLORINE STRETCHING BAND IN SULFONYL CHLORIDES. Canadian Journal of Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2025). Infrared Spectroscopy Absorption Table. Available at: [Link]

  • Barker, J. E., Payne, C. M., & Maulding, J. (1960). Determination of Sulfonyl Chloride Group in m-Benzenedisulfonyl Chloride. Analytical Chemistry. Available at: [Link]

  • JCS, Chemical Communications. X-Ray crystal structure determination of furanomycin. RSC Publishing. Available at: [Link]

  • PubChemLite. 5-carbamoyl-2-methylfuran-3-sulfonyl chloride (C6H6ClNO4S). Available at: [Link]

  • ResearchGate. Structure of Furan natural derivatives. Available at: [Link]

  • Supporting Information. Synthesis of sulfonyl chloride substrate precursors. Available at: [Link]

  • Jäckel, C., et al. (2014). Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H and CAU-1-NH2. Chemical Communications. Available at: [Link]

  • PubChem. Furan-2-sulfonyl Chloride. Available at: [Link]

  • Supporting Information. Catalyst-free radical fluorination of sulfonyl hydrazides in water. The Royal Society of Chemistry. Available at: [Link]

  • Barabe, F., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie. Available at: [Link]

  • NIH. x Ray crystallography. Available at: [Link]

  • ResearchGate. Confirmation of introduction of sulfonyl groups. (a) NMR spectra.... Available at: [Link]

  • Chemdad. FURAN-3-SULFONYL CHLORIDE. Available at: [Link]

  • Plietker, B., et al. (2021). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank. Available at: [Link]

  • PubChem. 2-Methyl-5-(1,2-oxazol-5-yl)furan-3-sulfonyl chloride. Available at: [Link]

  • ChemSrc. 2-methyl-5-(1,2-oxazol-5-yl)furan-3-sulfonyl chloride. Available at: [Link]

  • Google Patents. Efficient synthesis of furan sulfonamide compounds....
  • Organic Chemistry Portal. Sulfonyl chloride synthesis by chlorosulfonation. Available at: [Link]

  • Google Patents. Synthesis of bicyclic aromatic sulfonic acids....
  • PMC. Ultra‐Sensitive Quantification of Indoxyl Sulfate.... Available at: [Link]

  • PubMed. Detection and Quantification of 5F-ADB.... Available at: [Link]

  • Wiley Online Library. Development and validation of a rapid LC‐MS/MS method.... Available at: [Link]

  • Oregon State University. OSU Mass Spectrometry Center Publications. Available at: [Link]

  • The Royal Society of Chemistry. ELECTRONIC SUPPORTING INFORMATION FOR Molecular structure.... Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride in Drug Discovery

Abstract & Introduction The confluence of privileged scaffolds in medicinal chemistry often yields novel molecular frameworks with significant therapeutic potential. This guide introduces 5-Carbamoyl-2-methylfuran-3-sulf...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The confluence of privileged scaffolds in medicinal chemistry often yields novel molecular frameworks with significant therapeutic potential. This guide introduces 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride , a versatile chemical building block designed for the exploration of new chemical space in drug discovery. This compound uniquely integrates three key pharmacophoric elements: a furan ring , a sulfonamide precursor (sulfonyl chloride) , and a carbamoyl moiety .

  • The Furan Ring: A five-membered aromatic heterocycle, the furan ring serves as a bioisostere for phenyl rings, often improving physicochemical properties such as solubility and metabolic stability.[1][2][3] Its distinct electronic and steric profile can lead to modulated receptor interactions.[2]

  • The Sulfonamide Group: Formed by the reaction of the sulfonyl chloride, the sulfonamide functional group is a cornerstone of medicinal chemistry.[4][5] It is present in a wide array of drugs, including antibacterial, anti-inflammatory, diuretic, and anticancer agents.[6][7][8] Sulfonamides are well-known inhibitors of enzymes like carbonic anhydrases and dihydropteroate synthase.[4][6]

  • The Carbamoyl Group: This moiety (-CONH₂) is a key hydrogen bond donor and acceptor, critical for molecular recognition at the target-ligand interface. It can enhance solubility and contribute to the overall pharmacodynamic profile of a molecule.

This document provides a comprehensive overview of the rationale for using 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride, detailed protocols for its primary application in library synthesis, and a strategic workflow for its integration into a drug discovery campaign.

Design Rationale & Physicochemical Properties

The strategic placement of the three functional groups on the furan scaffold is deliberate. The sulfonyl chloride at the 3-position allows for the introduction of diverse chemical substituents via reaction with a wide array of primary and secondary amines. The 2-methyl group can provide beneficial steric interactions or serve as a metabolic blocking site. The 5-carbamoyl group is positioned to engage in critical hydrogen bonding interactions within a target's binding site.

Table 1: Predicted Physicochemical Properties of the Core Scaffold and Example Derivatives
Compound NameR Group (from R-NH₂)Molecular FormulaMW ( g/mol )cLogPTPSA (Ų)H-Bond DonorsH-Bond Acceptors
Parent Sulfonyl Chloride N/A (Cl)C₆H₆ClNO₄S223.640.8594.9924
Derivative 1BenzylamineC₁₃H₁₄N₂O₄S294.331.60104.2234
Derivative 2MorpholineC₁₀H₁₄N₂O₅S274.300.21100.8325
Derivative 3AnilineC₁₂H₁₂N₂O₄S280.301.88104.2234
Derivative 4(S)-3-amino-pyrrolidineC₁₀H₁₅N₃O₄S273.31-0.45116.4534

(Note: Properties are calculated estimations and should be experimentally verified.)

Core Application: Synthesis of Diverse Furan-Sulfonamide Libraries

The primary utility of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is as a scaffold for creating large, diverse libraries of novel sulfonamides. The reactivity of the sulfonyl chloride group with nucleophilic amines is a robust and well-established transformation in organic synthesis.[9] This allows for the rapid generation of hundreds to thousands of distinct compounds for high-throughput screening.

General Reaction Scheme

The fundamental reaction involves the coupling of the sulfonyl chloride with a primary or secondary amine in the presence of a non-nucleophilic base to quench the HCl byproduct.

Caption: General synthesis of furan-sulfonamides.

Detailed Experimental Protocol

Objective: To provide a general, self-validating procedure for the synthesis of a furan-sulfonamide derivative from 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride and a representative amine.

Materials:

  • 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (1.0 eq)

  • Selected primary or secondary amine (1.1 eq)

  • Pyridine (dried, 2.0 eq) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM, anhydrous)

  • 1M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Silica Gel for column chromatography

  • Appropriate solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

  • Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (1.0 eq).

  • Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration). Cool the solution to 0°C using an ice-water bath.

  • Addition of Base & Amine: Add pyridine (2.0 eq) to the stirred solution. Subsequently, add the selected amine (1.1 eq) dropwise. Causality Note: A non-nucleophilic base is crucial to neutralize the HCl generated during the reaction without competing with the desired amine nucleophile. Adding the amine slowly at 0°C helps to control any potential exotherm.

  • Reaction Monitoring (Self-Validation Step 1): Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting sulfonyl chloride is consumed.

  • Workup - Quenching: Upon completion, dilute the reaction mixture with additional DCM.

  • Workup - Aqueous Wash: Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl (to remove excess pyridine), water, saturated NaHCO₃ solution (to remove any remaining acid), and finally with brine. Trustworthiness Note: Each wash step is critical for removing specific impurities. The final brine wash aids in breaking emulsions and removing bulk water from the organic layer.

  • Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification (Self-Validation Step 2): Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 10-100% Ethyl Acetate in Hexanes) to yield the pure sulfonamide product.

  • Characterization (Self-Validation Step 3): Confirm the structure and purity of the final compound using standard analytical techniques:

    • ¹H and ¹³C NMR: To confirm the chemical structure and absence of major impurities.

    • High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and elemental composition.

    • HPLC/UPLC: To determine the final purity (target >95%).

Drug Discovery Workflow & Downstream Applications

The synthesized library of furan-sulfonamides can be integrated into a comprehensive drug discovery cascade.

Caption: Drug discovery workflow using the furan-sulfonamide scaffold.

Potential Therapeutic Areas:

  • Oncology: Targeting carbonic anhydrase isozymes (e.g., CA-IX, CA-XII) which are overexpressed in hypoxic tumors.[4][7]

  • Anti-infectives: As inhibitors of dihydropteroate synthase, a key enzyme in the folate biosynthesis pathway of bacteria.[6][8]

  • Metabolic Diseases: Recent studies have shown that furan and thiophene sulfonamides can act as potent α-glucosidase inhibitors, relevant for diabetes.[10]

  • Anti-inflammatory: Targeting enzymes such as COX-2, where sulfonamide-containing drugs like Celecoxib have shown efficacy.[8]

Conclusion

5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is a purpose-built chemical tool for medicinal chemistry. Its design leverages the established pharmacological importance of the furan and sulfonamide motifs. The straightforward and robust chemistry associated with the sulfonyl chloride group allows for the efficient generation of large and diverse compound libraries. By following the outlined protocols and strategic workflow, researchers can effectively utilize this scaffold to explore novel chemical space and accelerate the discovery of new therapeutic agents across a range of diseases.

References

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.). Advanced Journal of Chemistry, Section B.
  • Phenyl-to-Furan Bioisosteric Replacement: A Comparative Guide for Drug Designers. (2025). BenchChem.
  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (2021). Journal of Pharmaceutical Analysis.
  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025).
  • Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors. (2026). ACS Medicinal Chemistry Letters.
  • Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers. (2025). BenchChem.
  • Sulfonamide (medicine). (n.d.). Wikipedia.
  • Sulfonamide as an Essential Functional Group in Drug Design. (2025).
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.).
  • A Review on Biological and Medicinal Significance of Furan. (2023). Alq J Med App Sci.

Sources

Application

Technical Application Note: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride

This guide details the technical application of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride as a privileged building block for the generation of sulfonamide-based chemical probes. [1] Subject: Strategic Use in the Synt...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the technical application of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride as a privileged building block for the generation of sulfonamide-based chemical probes.

[1]

Subject: Strategic Use in the Synthesis of Bioactive Furan-Sulfonamide Probes CAS: 1490847-28-3 (Analogous/Related) Molecular Formula: C₆H₆ClNO₄S Molecular Weight: 223.63 g/mol Reactivity Class: Electrophilic Sulfonylating Agent

Core Directive & Scientific Context

5-Carbamoyl-2-methylfuran-3-sulfonyl chloride is a highly functionalized heterocyclic electrophile. In drug discovery and chemical biology, it serves as a critical "warhead precursor" or "scaffold donor." Unlike simple benzenesulfonyl chlorides, the furan core confers unique electronic properties and solubility profiles, while the 5-carbamoyl moiety provides an essential hydrogen-bonding handle often required for high-affinity binding in metalloenzyme active sites (e.g., Carbonic Anhydrases) or allosteric pockets.

Primary Applications:

  • Synthesis of Carbonic Anhydrase (CA) Probes: Furan sulfonamides are potent inhibitors of CA isoforms (hCA II, IX, XII). This reagent installs the zinc-binding sulfonamide group (upon reaction with ammonia) or creates secondary sulfonamide libraries.

  • Fragment-Based Drug Discovery (FBDD): Used as a "reactive fragment" to covalently map nucleophilic lysine/serine residues in proteomic screens (Chemoproteomics).

  • Scaffold Diversification: Generates libraries of IL-1 inhibitors and diuretics via nucleophilic substitution with diverse amines.

Chemical Mechanism & Reactivity

The sulfonyl chloride group (-SO₂Cl) is a hard electrophile. It reacts with nucleophiles (amines, alcohols, thiols) via an addition-elimination mechanism (Sɴ2-like at sulfur).

  • Reaction: Sulfonylation.[1][2][3]

  • Primary Target: Primary and Secondary Amines (R-NH₂, R₂NH).

  • Product: Sulfonamide (-SO₂NH-R).

  • Byproduct: Hydrochloric Acid (HCl). Crucial Note: HCl must be scavenged to prevent acid-catalyzed degradation of the furan ring or hydrolysis.

Mechanism Diagram (DOT):

ReactionMechanism Reagent 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (Electrophile) Intermediate Tetrahedral Sulfonyl Intermediate Reagent->Intermediate Nucleophilic Attack Amine Nucleophile (Primary/Secondary Amine) Amine->Intermediate Product Furan-Sulfonamide Probe (Bioactive Scaffold) Intermediate->Product Cl- Elimination HCl_Salt Ammonium Salt (Byproduct) Intermediate->HCl_Salt Base Base Scavenger (DIPEA/TEA/Pyridine) Base->HCl_Salt Neutralization

Caption: Nucleophilic substitution mechanism for sulfonamide probe generation. Base scavenging is critical to drive equilibrium.

Experimental Protocols

Protocol A: Parallel Synthesis of Sulfonamide Probes (Library Generation)

Use this protocol to generate a library of potential inhibitors by reacting the core scaffold with various amine "tails".

Reagents:

  • Scaffold: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (1.0 equiv).

  • Nucleophile: Diverse Amines (1.1 equiv) (e.g., benzylamine, morpholine, aniline derivatives).

  • Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 equiv).

  • Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF). Avoid protic solvents.

Step-by-Step Methodology:

  • Preparation: Dissolve the amine (1.1 mmol) and DIPEA (2.5 mmol) in anhydrous DCM (5 mL) in a reaction vial. Cool to 0°C using an ice bath.

  • Addition: Dissolve 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (1.0 mmol) in DCM (2 mL). Add this solution dropwise to the amine mixture over 5 minutes.

    • Expert Insight: Slow addition prevents localized heating and competing hydrolysis.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

    • Monitoring: Check reaction progress via TLC (System: 5% MeOH in DCM) or LC-MS. The sulfonyl chloride spot should disappear.

  • Workup:

    • Dilute with DCM (20 mL).

    • Wash with 1M HCl (10 mL) to remove unreacted amine and base.

    • Wash with Saturated NaHCO₃ (10 mL) to remove acidic byproducts.

    • Wash with Brine (10 mL).

    • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Recrystallize from EtOH/Hexane or purify via Flash Column Chromatography (Silica gel, Gradient: 0–5% MeOH/DCM).

Data Summary Table: Typical Reaction Conditions

ParameterConditionRationale
Stoichiometry 1:1.1 (Cl:Amine)Slight excess of amine ensures complete consumption of the labile chloride.
Temperature 0°C → RTControls exotherm; prevents furan ring decomposition.
Time 2–4 HoursFast kinetics of sulfonyl chlorides usually require short times.
Yield Target >85%High efficiency expected for nucleophilic substitution.
Protocol B: Covalent Fragment Screening (Chemoproteomics)

Use this protocol to map nucleophilic residues on a target protein using the sulfonyl chloride as a reactive probe.

Concept: The sulfonyl chloride can covalently label hyper-reactive Lysine or Tyrosine residues in protein active sites.

  • Incubation: Incubate the target protein (1 µM) with the probe (10–100 µM) in PBS (pH 7.4) for 1 hour at 37°C.

    • Note: DMSO concentration should be <1%.

  • Quenching: Stop reaction by adding excess primary amine (e.g., Tris buffer or hydroxylamine).

  • Analysis: Digest protein with Trypsin and analyze via LC-MS/MS to identify the modified peptide mass shift (+223.63 Da - 35.45 Da [Cl] = +188.18 Da adduct).

Workflow Visualization

Workflow Start Start: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride Decision Application? Start->Decision Synth Probe Synthesis (Inhibitor Design) Decision->Synth Medicinal Chem Proteomics Chemoproteomics (Covalent Labeling) Decision->Proteomics Chem Biology Step1_S React with Amine Library (DCM, DIPEA, 0°C) Synth->Step1_S Step1_P Incubate with Protein (PBS, pH 7.4) Proteomics->Step1_P Step2_S Workup & Purification Step1_S->Step2_S Step3_S Bioassay (e.g., CA Inhibition) Step2_S->Step3_S Step2_P Tryptic Digestion Step1_P->Step2_P Step3_P LC-MS/MS Site ID (Mass Shift +188 Da) Step2_P->Step3_P

Caption: Decision tree for utilizing the reagent in synthesis vs. proteomic profiling.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

  • Hinsberg, O. (1890).[4] Ueber die Bildung von Säureestern und Säureamiden bei Gegenwart von Wasser und Alkali. Berichte der deutschen chemischen Gesellschaft. Link

  • PubChem. (2025). Compound Summary: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride. National Library of Medicine. Link

  • Krasavin, M., et al. (2017). Furan-based sulfonamides as selective carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

Sources

Method

Application Notes and Protocols for the Synthesis of Sulfonamides via Reaction of Sulfonyl Chlorides with Primary Amines

For Researchers, Scientists, and Drug Development Professionals Abstract The synthesis of sulfonamides, a critical functional group in a vast array of pharmaceuticals, is a cornerstone of medicinal chemistry and drug dev...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of sulfonamides, a critical functional group in a vast array of pharmaceuticals, is a cornerstone of medicinal chemistry and drug development.[1][2][3] This document provides a comprehensive guide to the experimental procedure for reacting sulfonyl chlorides with primary amines to form N-substituted sulfonamides. It delves into the underlying reaction mechanism, offers detailed, step-by-step protocols, discusses critical process parameters, and provides troubleshooting guidance. Authored for researchers and professionals in the chemical and pharmaceutical sciences, this guide emphasizes scientific integrity, safety, and practical application to enable the efficient and reliable synthesis of these vital compounds.

Introduction

The sulfonamide moiety (-SO₂NRR') is a privileged scaffold in medicinal chemistry, renowned for its presence in a wide range of therapeutic agents, including antibacterial drugs (sulfa drugs), diuretics, anticonvulsants, and anti-inflammatory agents.[1][2][3][4] Its prevalence stems from its ability to act as a bioisostere of the amide bond, offering improved metabolic stability, water solubility, and bioavailability.[4][5] The most fundamental and widely employed method for the construction of the sulfonamide linkage is the nucleophilic substitution reaction between a sulfonyl chloride and a primary or secondary amine.[1][2][6][7] This application note will focus specifically on the reaction with primary amines, a process that, while seemingly straightforward, requires careful control to achieve high yields and purity.

Reaction Mechanism and Key Considerations

The reaction proceeds via a nucleophilic attack of the primary amine on the electrophilic sulfur atom of the sulfonyl chloride.[8][9] This initial step forms a tetrahedral intermediate which then collapses, expelling a chloride ion and generating a protonated sulfonamide. A base is required to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.[7][10]

Key Mechanistic Steps:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen of the primary amine attacks the electron-deficient sulfur atom of the sulfonyl chloride.

  • Formation of Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.

  • Chloride Expulsion: The intermediate collapses, and the chloride ion, a good leaving group, is eliminated.

  • Deprotonation: A base removes the proton from the nitrogen atom, yielding the final sulfonamide product and the protonated base.

A common side reaction, particularly with primary amines, is di-sulfonylation , where the initially formed sulfonamide is deprotonated by the base and reacts with a second molecule of the sulfonyl chloride.[10][11] This is more prevalent with strong, non-hindered bases and at higher temperatures.

Factors Influencing the Reaction:

  • Nucleophilicity of the Amine: Electron-donating groups on the amine increase its nucleophilicity and reaction rate, while electron-withdrawing groups have the opposite effect.[1][2]

  • Electrophilicity of the Sulfonyl Chloride: Electron-withdrawing groups on the aryl ring of the sulfonyl chloride increase the electrophilicity of the sulfur atom, accelerating the reaction.

  • Choice of Base: The base plays a crucial role in neutralizing HCl and can influence the extent of side reactions.[11] Sterically hindered or weaker bases like pyridine are often preferred over stronger, non-hindered bases like triethylamine to minimize di-sulfonylation.[11]

  • Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are commonly used.[11] The choice of solvent can affect the solubility of reactants and the overall reaction rate.

  • Temperature: The reaction is typically carried out at low temperatures (0 °C) to control the reaction rate and minimize side reactions.[10][11]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of sulfonamides from sulfonyl chlorides and primary amines.

Sulfonamide Synthesis Workflow cluster_reactants Reactant Preparation cluster_reaction Reaction cluster_workup Work-up and Purification Primary_Amine Primary Amine Reaction_Setup Combine Amine, Base, and Solvent Cool to 0 °C Primary_Amine->Reaction_Setup Sulfonyl_Chloride Sulfonyl Chloride Addition Add Sulfonyl Chloride Solution Dropwise Sulfonyl_Chloride->Addition Base Base (e.g., Pyridine) Base->Reaction_Setup Solvent Anhydrous Aprotic Solvent Solvent->Reaction_Setup Reaction_Setup->Addition Reaction_Monitoring Monitor by TLC/LC-MS Addition->Reaction_Monitoring Quench Quench Reaction Reaction_Monitoring->Quench Extraction Aqueous Work-up & Extraction Quench->Extraction Drying Dry Organic Layer Extraction->Drying Concentration Concentrate in vacuo Drying->Concentration Purification Purify by Chromatography or Recrystallization Concentration->Purification Product Pure Sulfonamide Purification->Product

Sources

Application

Application Notes &amp; Protocols for Green Chemistry Approaches to Sulfonamide Synthesis

Audience: Researchers, scientists, and drug development professionals. Introduction: A Paradigm Shift in Sulfonamide Synthesis The sulfonamide moiety is a cornerstone of modern medicinal chemistry, integral to a vast arr...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Paradigm Shift in Sulfonamide Synthesis

The sulfonamide moiety is a cornerstone of modern medicinal chemistry, integral to a vast array of therapeutics, from pioneering sulfa antibiotics to contemporary treatments for cancer, viral infections, and inflammatory diseases.[1][2] Traditionally, the synthesis of these vital compounds has relied on the reaction of amines with aryl sulfonyl chlorides.[3] However, the preparation of these sulfonyl chloride intermediates often involves harsh reagents like chlorosulfonic acid, which presents significant hazards, requires corrosive conditions, and offers limited functional group tolerance and regioselectivity.[2][3][4]

As the pharmaceutical industry pivots towards sustainable practices, there is a pressing need for greener, safer, and more efficient synthetic routes. This guide provides an in-depth exploration of modern green chemistry approaches that are revolutionizing sulfonamide synthesis. We will move beyond simply listing steps to explain the underlying principles and causalities, offering field-proven insights into methodologies that enhance safety, reduce waste, and expand synthetic possibilities. The protocols detailed herein are designed to be self-validating, grounded in authoritative research, and presented with clarity to empower researchers in their drug development endeavors.

Pillar 1: Synthesis in Benign and Alternative Solvents

Expertise & Experience: The Rationale for Moving Beyond VOCs

Volatile organic compounds (VOCs) like dichloromethane and acetonitrile have long been the default solvents for sulfonamide synthesis.[5] However, their environmental and health hazards are significant, and they contribute massively to process waste.[6] The shift to greener solvents such as water, ethanol, glycerol, and Deep Eutectic Solvents (DESs) is a foundational green chemistry strategy.[7][8][9] The primary challenge in aqueous media is the competitive hydrolysis of the highly reactive sulfonyl chloride intermediate.[10] Modern protocols overcome this by generating the sulfonyl chloride in situ from more stable precursors like thiols, allowing for immediate reaction with the amine before significant hydrolysis can occur. DESs, which are mixtures of hydrogen bond donors and acceptors (e.g., choline chloride and glycerol), offer a unique reaction environment.[5][6] They are non-volatile, biodegradable, and can enhance reaction rates and yields, sometimes even allowing for simple product isolation by filtration.[5][11]

Application Protocol 1: One-Pot Oxidative Chlorination of Thiols in Deep Eutectic Solvents

This protocol describes the synthesis of a sulfonamide from a thiol and an amine in a choline chloride/glycerol DES, using an environmentally friendly oxidant.[7][8][11]

Workflow Visualization

G Thiol Thiol (Ar-SH) Intermediate Sulfonyl Chloride (Ar-SO₂Cl) Thiol->Intermediate Oxidation & Chlorination Oxidant NaDCC·2H₂O (Oxidant) Oxidant->Intermediate DES ChCl/Glycerol (Solvent) DES->Thiol Product Sulfonamide (Ar-SO₂NHR) Intermediate->Product S-N Coupling Amine Amine (R-NH₂) Amine->Product Workup Filtration / Extraction Product->Workup

Caption: One-pot synthesis of sulfonamides in a Deep Eutectic Solvent (DES).

Materials and Reagents:

  • Thiophenol (or other thiol)

  • Morpholine (or other amine)

  • Sodium Dichloroisocyanurate Dihydrate (NaDCC·2H₂O)

  • Choline Chloride (ChCl)

  • Glycerol (Gly)

  • Ethyl Acetate (for extraction)

  • Brine

Procedure:

  • Prepare the DES: In a vial, mix Choline Chloride and Glycerol in a 1:2 molar ratio. Heat gently (e.g., 60-80 °C) with stirring until a clear, homogeneous liquid is formed. Allow to cool to room temperature.

  • Reaction Setup: To a 10 mL vial containing 1.0 mL of the prepared ChCl/Gly DES, add the thiol (0.5 mmol, 1.0 equiv.).

  • Oxidation: Add NaDCC·2H₂O (0.6 mmol, 1.2 equiv.) to the mixture. Stir at room temperature. The oxidant converts the thiol to the corresponding sulfonyl chloride in situ.[7][8]

  • Amination: After 10 minutes of stirring, add the amine (1.0 mmol, 2.0 equiv.) to the reaction vessel.

  • Reaction Monitoring: Continue stirring at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). Reactions are typically complete within 1-4 hours.

  • Workup and Isolation: Upon completion, add 5 mL of water to the vial. Extract the product with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide.

  • Purification: Purify the crude product by column chromatography on silica gel if necessary.

Quantitative Data Summary

Thiol SubstrateAmine SubstrateSolventYield (%)Reference
ThiophenolMorpholineChCl/Gly (1:2)82[8]
ThiophenolPiperidineChCl/Gly (1:2)92[8]
ThiophenolCyclohexylamineEtOH89[8]
4-MethoxythiophenolMorpholineEtOH93[11]
CyclohexanethiolMorpholineWater60[8]

Pillar 2: Energy-Efficient Synthesis via Photoredox and Electrocatalysis

Expertise & Experience: Harnessing Electrons and Photons

This frontier of green synthesis moves away from thermal energy, instead using electricity or visible light to drive reactions under exceptionally mild conditions.

Electrochemical synthesis uses electricity as a "traceless" and green oxidant.[4] In one approach, an anodic potential is used to oxidatively couple thiols and amines directly, forming the S-N bond without the need for any chemical oxidants or catalysts.[12] A more advanced strategy enables the direct dehydrogenative C-H sulfonamidation of unactivated arenes.[4][13] This method is highly convergent, forming the sulfonamide from the arene, SO₂, and an amine in a single step, with high atom economy.[4] The key is the anodic oxidation of the aromatic compound to a radical cation, which is then trapped by an amidosulfinate nucleophile (formed in situ from the amine and SO₂).[4][13]

Photoredox catalysis uses visible light to initiate single-electron transfer (SET) events with a photocatalyst (e.g., Ru(bpy)₃Cl₂ or organic dyes).[14][15] This allows for the generation of sulfonyl or sulfamyl radicals from stable precursors at room temperature.[14][16][17] These radical intermediates can then engage in novel bond-forming reactions that are inaccessible through traditional ionic pathways. A powerful example is the three-component coupling of an aryl radical precursor, an amine, and a sulfur dioxide source (like DABSO) to directly form sulfonamides.[16][17] This avoids the pre-synthesis of sulfonyl chlorides altogether.

Application Protocol 2: Synergistic Photoredox and Copper-Catalyzed Direct Aminosulfonylation

This protocol details a one-step synthesis of sulfonamides from an aryl radical precursor, an amine, and DABSO, leveraging both light and a copper co-catalyst for high efficiency.[16][17]

Mechanistic Visualization

G PC Photocatalyst (PC) PC_star PC* PC->PC_star Excitation PC_red PC⁻ PC_star->PC_red SET Light Blue LEDs (hν) Light->PC Ar_X Aryl Precursor (Ar-X) Ar_radical Aryl Radical (Ar•) Ar_X->Ar_radical Reduction SO2_radical Sulfonyl Radical (Ar-SO₂•) Ar_radical->SO2_radical + SO₂ DABSO SO₂ Source (DABSO) DABSO->Ar_radical Intermediate [Ar-SO₂-Cu(III)-Amine] SO2_radical->Intermediate + Cu(II)-Amine Cu_Amine Cu(II)-Amine Complex Cu_Amine->Intermediate Product Sulfonamide (Ar-SO₂-Amine) Intermediate->Product Reductive Elimination Cu_I Cu(I) Intermediate->Cu_I PC_red->PC Regeneration

Caption: Synergistic photoredox and copper catalysis cycle for sulfonamide synthesis.

Materials and Reagents:

  • Aryl Dibenzothiophenium Salt (or other aryl radical precursor) (0.2 mmol, 1.0 equiv.)

  • Amine (e.g., Aniline) (0.4 mmol, 2.0 equiv.)

  • DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) (0.2 mmol, 1.0 equiv.)

  • fac-Ir(ppy)₃ (photocatalyst, 2 mol%)

  • CuCl₂ (20 mol%)

  • 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbbpy) (20 mol%)

  • Pyridine (0.4 mmol, 2.0 equiv.)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • 30W Blue LED light source

Procedure:

  • Reaction Setup: To an oven-dried 8 mL vial equipped with a magnetic stir bar, add the aryl precursor (0.2 mmol), amine (0.4 mmol), DABSO (0.2 mmol), fac-Ir(ppy)₃ (0.004 mmol), CuCl₂ (0.04 mmol), dtbbpy (0.04 mmol), and pyridine (0.4 mmol).

  • Solvent Addition: Add 1.0 mL of anhydrous CH₂Cl₂ to the vial to achieve a 0.2 M concentration.

  • Degassing (Optional but Recommended): While the reaction is stated to run in air, for optimal results and reproducibility, sparge the solution with an inert gas (e.g., Argon) for 5-10 minutes.

  • Irradiation: Place the vial approximately 5 cm from a 30W blue LED strip. Ensure the reaction is stirred vigorously to allow for even irradiation. Use a fan to maintain the reaction temperature at approximately 25-30 °C.

  • Reaction Monitoring: Monitor the reaction by TLC or LC-MS. Typical reaction times are 12-24 hours.

  • Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the pure sulfonamide product.

Quantitative Data Summary

Aryl PrecursorAmineYield (%)Reference
4-tBu-Ph-DBT⁺·TfO⁻Aniline87[16][17]
4-MeO-Ph-DBT⁺·TfO⁻4-Chloroaniline75[16][17]
4-CF₃-Ph-DBT⁺·TfO⁻Morpholine81[16][17]
2-Naphthyl-DBT⁺·TfO⁻Benzylamine68[16][17]

Pillar 3: Atom Economy and Waste Reduction

Expertise & Experience: Designing for Efficiency

The greenest reaction is one that minimizes waste by maximizing the incorporation of starting materials into the final product (high atom economy) and simplifying procedures to reduce downstream purification waste (e.g., one-pot synthesis).

Mechanochemistry offers a powerful solvent-free approach.[18] By using mechanical force (ball milling), solid-state reactants are combined, eliminating the need for bulk solvents entirely. A one-pot, two-step mechanochemical protocol has been developed where a disulfide is first oxidized and chlorinated using solid NaOCl·5H₂O, and then the amine is added directly to the milling jar to form the sulfonamide.[18] This telescopic process is not only environmentally friendly but also highly efficient and cost-effective.

Novel Precursors are also expanding the toolkit for atom-economic synthesis. A groundbreaking copper-catalyzed method allows for the direct conversion of abundant and stable aromatic carboxylic acids into sulfonamides in a one-pot fashion.[19][20] This decarboxylative halosulfonylation strategy avoids the need to pre-functionalize the aromatic ring, directly replacing a carboxyl group with a sulfonyl chloride, which is then trapped by an amine.[19] This approach is a significant advance, as it connects two of the most common functional groups in medicinal chemistry—carboxylic acids and amines—to form a key bioisostere.[20]

Application Protocol 3: One-Pot Decarboxylative Sulfonamidation of Aromatic Carboxylic Acids

This protocol outlines the conversion of a bench-stable aromatic carboxylic acid to a sulfonamide using a copper-catalyzed one-pot procedure.[19][20]

Conceptual Workflow

G cluster_0 One-Pot Reaction Vessel Start Aromatic Carboxylic Acid (Ar-COOH) Intermediate In Situ Sulfonyl Chloride (Ar-SO₂Cl) Start->Intermediate Decarboxylative Chlorosulfonylation Reagents1 Cu(I) Catalyst SO₂Cl₂ Base Reagents1->Intermediate Product Sulfonamide (Ar-SO₂NHR) Intermediate->Product Amination Amine Amine (R-NH₂) Amine->Product

Caption: One-pot synthesis of sulfonamides from carboxylic acids.

Materials and Reagents:

  • Aromatic Carboxylic Acid (e.g., 4-methoxybenzoic acid) (0.3 mmol, 1.0 equiv.)

  • Amine (e.g., benzylamine) (0.36 mmol, 1.2 equiv.)

  • Copper(I) Iodide (CuI) (10 mol%)

  • 1,10-Phenanthroline (20 mol%)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv.)

  • Sulfuryl Chloride (SO₂Cl₂) (1.5 equiv.)

  • Acetonitrile (MeCN), anhydrous

Procedure:

  • Reaction Setup (Part 1): In an oven-dried vial under an inert atmosphere (e.g., Argon), combine the aromatic carboxylic acid (0.3 mmol), CuI (0.03 mmol), 1,10-phenanthroline (0.06 mmol), and K₂CO₃ (0.6 mmol).

  • Solvent Addition: Add 1.5 mL of anhydrous acetonitrile.

  • Chlorosulfonylation: Cool the mixture to 0 °C in an ice bath. Slowly add sulfuryl chloride (0.45 mmol) dropwise. After the addition, remove the ice bath and allow the reaction to stir at room temperature for 1 hour. This first stage converts the carboxylic acid to the sulfonyl chloride intermediate.

  • Amination (Part 2): To the same vial containing the crude sulfonyl chloride mixture, add the amine (0.36 mmol).

  • Reaction Completion: Stir the reaction mixture at room temperature for an additional 2 hours.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Extract the aqueous layer with ethyl acetate (3 x 10 mL).

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the resulting residue by flash column chromatography to afford the desired sulfonamide.

Comparative Analysis of Green Synthesis Methods

MethodKey PrincipleGreen AdvantagesPotential Limitations
Oxidative Coupling in DES In situ sulfonyl chloride formation in a biodegradable solvent.Avoids VOCs; uses benign solvents; simple workup.[5][11]Substrate scope can be dependent on solubility in DES.
Photoredox Catalysis Visible light-driven radical generation at room temperature.Extremely mild conditions; high functional group tolerance; novel reactivity.[14][16]Requires specific photocatalysts; can be sensitive to oxygen.
Electrochemical Synthesis Electricity as a clean oxidant for C-S or S-N bond formation.Avoids chemical oxidants; high atom economy; enables direct C-H functionalization.[4][12]Requires specialized electrochemical equipment; conductivity of medium is a factor.
Mechanochemistry Solvent-free reaction via mechanical ball milling.Eliminates bulk solvent waste; high efficiency; cost-effective.[18]Scalability can be a challenge; not suitable for all reaction types.
Decarboxylative Sulfonamidation One-pot conversion of carboxylic acids to sulfonamides.Uses abundant feedstocks; high atom economy; avoids pre-functionalization.[19][20]Currently limited to aromatic carboxylic acids.

Conclusion and Future Outlook

The synthesis of sulfonamides has entered a new era defined by the principles of green chemistry. The methodologies presented here—from reactions in deep eutectic solvents and the use of light and electricity to solvent-free mechanochemistry and novel atom-economic couplings—demonstrate a clear departure from the hazardous and wasteful practices of the past. These approaches are not mere academic curiosities; they are robust, scalable, and versatile strategies that empower chemists to create valuable molecules more sustainably.

For professionals in drug development, adopting these protocols can lead to safer laboratory practices, reduced environmental impact, and potentially faster access to diverse libraries of sulfonamide analogues for screening. The future of sulfonamide synthesis will likely involve the further integration of these technologies, such as combining flow chemistry with electro- or photocatalysis, and the continued discovery of novel, renewable feedstocks and earth-abundant catalysts.

References

  • Luo, Q., Mao, R., Zhu, Y., & Wang, Y. (2019). Photoredox-Catalyzed Generation of Sulfamyl Radicals: Sulfonamidation of Enol Silyl Ether with Chlorosulfonamide. The Journal of Organic Chemistry, 84(21), 13897–13907. [Link]

  • Majek, M., Filace, F., & Opatz, T. (2020). Photoredox Autocatalysis: Towards a Library of Generally Applicable Sulfonamide Reductive Photocatalysts. Angewandte Chemie International Edition, 59(46), 20563-20569. [Link]

  • Gutiérrez Hernández, A., Sierra-Molero, F. J., Baeza Carratalá, A., Méndez, F., Contreras-Celedón, C. A., & Alonso, D. A. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Green Chemistry. [Link]

  • Al-Khafaji, Y. F., & Al-Masoudi, N. A. (2026). Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities. Asian Journal of Green Chemistry. [Link]

  • Wang, X., Li, X., & Zhang, Y. (2022). Transition-metal-catalyzed regiodivergent sulfonylation of aziridines for the synthesis of β-amino sulfones. Organic Chemistry Frontiers, 9(1), 125-130. [Link]

  • Zhang, M., Liu, L., Wang, B., Yang, Y., Liu, Y., Wang, Z., & Wang, Q. (2023). Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis. ACS Catalysis, 13(17), 11580–11588. [Link]

  • Blum, S. P., Shorafa, M., & Waldvogel, S. R. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society, 141(14), 5876–5880. [Link]

  • Blum, S. P., Schollmeyer, D., & Waldvogel, S. R. (2021). Metal‐Free Electrochemical Synthesis of Sulfonamides Directly from (Hetero)arenes, SO₂, and Amines. Angewandte Chemie International Edition, 60(10), 5056-5060. [Link]

  • Varmaghani, F., et al. (2021). Electrochemical synthesis of diverse sulfonamide derivatives depending on the potential electrode and their antimicrobial activity evaluation. New Journal of Chemistry, 45(3), 1566-1577. [Link]

  • Waldvogel, S. R., et al. (2025). Electrochemical One-Step Synthesis of Alkyne Sulfonates and Sulfonamides: Building Blocks for Highly Substituted Alkenes and 1,3-Butadienes. JACS Au. [Link]

  • Extance, A. (2021). Electrochemistry enables new, greener route to aromatic sulfonamides. Chemistry World. [Link]

  • Various Authors. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Pharma Focus Asia. [Link]

  • Al-Masoudi, N. A., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Molecules, 24(2), 268. [Link]

  • Stache, E. E., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group, Princeton University. [Link]

  • Various Authors. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. The Royal Society of Chemistry. [Link]

  • Stache, E. E., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(40), 22036–22043. [Link]

  • Macmillan Group. (2023). Photoredox Catalysis-Enabled Sulfination of Alcohols and Bromides. Macmillan Group, Princeton University. [Link]

  • Al-Khafaji, Y. F., & Al-Masoudi, N. A. (2026). Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities. Asian Journal of Green Chemistry. [Link]

  • Various Authors. (2018). Transition‐metal‐catalyzed sulfinations. ResearchGate. [Link]

  • Gutiérrez Hernández, A., et al. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco. RSC Publishing. [Link]

  • Simone, M., et al. (2021). Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis. Chemistry–A European Journal, 27(42), 10834-10839. [Link]

  • Ball, N. D., & Sanford, M. S. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic Letters, 14(7), 1930–1933. [Link]

  • Flegeau, E. F., et al. (2015). The Development and Application of Sulfur Dioxide Surrogates in Synthetic Organic Chemistry. Chemistry–A European Journal, 21(23), 8334-8345. [Link]

  • Gutiérrez Hernández, A., et al. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. RSC Publishing. [Link]

  • Das, B., & Pal, M. (2021). Sulfonamide synthesis under green conditions. Synthetic Communications, 51(7), 1017-1039. [Link]

  • Various Authors. (2021). Synthesis of sulfonamide derivatives 3 from amines 1 and sulfonyl chlorides 2 in ChCl/urea (1 : 2 mol mol⁻¹) or ChCl/Gly (1.2 mol mol⁻¹) eutectic mixtures. ResearchGate. [Link]

  • Willis, M. C., et al. (2018). One-Pot, Three-Component Sulfonimidamide Synthesis Exploiting the Sulfinylamine Reagent N-Sulfinyltritylamine, TrNSO. Angewandte Chemie International Edition, 57(49), 16300-16304. [Link]

  • Das, B., & Pal, M. (2021). Sulfonamide synthesis under green conditions. Ingenta Connect. [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

  • Gutiérrez Hernández, A., et al. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. ResearchGate. [Link]

  • Various Authors. (2019). Transition metal- and oxidant-free sulfonylation of 1-sulfonyl-1H-1,2,3-triazoles to enols for the synthesis of sulfonate derivatives. Taylor & Francis Online. [Link]

  • Bioengineer.org. (2025). Direct SO2 Insertion Enables Sulfonamide Synthesis. Bioengineer.org. [Link]

  • Various Authors. (2023). Sulfone synthesis controlled by SO2 surrogates. ResearchGate. [Link]

  • Reitti, M., & Olofsson, B. (2019). Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones. Chemistry–A European Journal, 25(61), 13834-13847. [Link]

  • Colacino, E., et al. (2020). Mechanosynthesis of sulfonamides via a telescopic, environmentally friendly, and cost-effective process. Green Chemistry, 22(18), 6093-6101. [Link]

  • Various Authors. (2024). Based on magnetically recoverable catalysts: a green strategy to sulfonamides. PubMed. [Link]

  • Various Authors. (2019). Transition metal- and oxidant-free sulfonylation of 1-sulfonyl-1H-1,2,3-triazoles to enols for the synthesis of sulfonate derivatives. Figshare. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Furan-Containing Sulfonamides

[1] Current Status: Operational Role: Senior Application Scientist Ticket ID: Furan-Sulfonamide-Purification-001 Introduction: The Stability Paradox Welcome to the technical support center. If you are working with furan-...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Current Status: Operational Role: Senior Application Scientist Ticket ID: Furan-Sulfonamide-Purification-001

Introduction: The Stability Paradox

Welcome to the technical support center. If you are working with furan-containing sulfonamides (e.g., Furosemide analogs, carbonic anhydrase inhibitors), you are likely facing a specific "stability paradox."

  • The Sulfonamide (

    
    ):  A robust, polar, crystalline moiety that often requires polar solvents for movement. It is generally amphoteric (acidic 
    
    
    
    ).
  • The Furan Ring: An electron-rich, acid-sensitive heterocycle prone to oxidative ring-opening and polymerization ("resinification") on acidic stationary phases.

This guide addresses the three most common support tickets we receive: decomposition on silica, "oiling out" during crystallization, and oxidative discoloration.

Module 1: Chromatography Troubleshooting

Issue: "My compound turns into a black band on the silica column and I lose mass."

Diagnosis: Acid-Catalyzed Polymerization

Standard silica gel is slightly acidic (


). The electron-rich furan ring acts as a nucleophile. In the presence of acidic silanol groups (

), the furan ring undergoes protonation followed by electrophilic attack from other furan molecules, leading to polymerization (the "black tar") or hydrolytic ring opening to form 1,4-dicarbonyls [1].
Protocol: The Neutralized Silica Workflow

You must neutralize the stationary phase before loading your compound.

Step-by-Step Method:

  • Solvent Choice: Select a mobile phase (e.g., Hexane/Ethyl Acetate or DCM/Methanol).

  • Modifier Addition: Add 1% Triethylamine (Et3N) to your solvent system.

  • Column Pre-treatment: Flush the packed silica column with 3 column volumes (CV) of the Et3N-containing solvent.

  • Equilibration: Flush with 2 CV of the mobile phase without Et3N (optional, but recommended to prevent basic hydrolysis of sensitive esters if present).

  • Loading: Load your sample. If using solid load, use Celite or basic alumina, never silica gel for the dry load.

Visual Workflow: Column Neutralization

ColumnNeutralization start Start: Crude Furan-Sulfonamide check_silica Is Silica Neutralized? start->check_silica acid_risk RISK: Acidic Silanols Catalyze Furan Polymerization check_silica->acid_risk No load_sample Load Sample (Liquid or Celite Load) check_silica->load_sample Yes prep_mobile Add 1% Et3N to Mobile Phase acid_risk->prep_mobile Fix flush_col Flush Column (3 CV) prep_mobile->flush_col flush_col->load_sample elute Elute Product (Furan Ring Intact) load_sample->elute

Figure 1: Decision logic for preventing acid-catalyzed decomposition of furan rings on silica gel.

Module 2: Crystallization & Precipitation

Issue: "My product oils out instead of crystallizing, or it precipitates as an amorphous solid."

Diagnosis: Solubility Mismatch & Impurity Profile

Sulfonamides are notorious for "oiling out" (Liquid-Liquid Phase Separation) when the melting point is depressed by impurities.[1] Furthermore, the amphoteric nature of the sulfonamide nitrogen (


) means pH control is critical for precipitation.
Data: Solvent Compatibility Matrix

Based on Furosemide and Sulfathiazole purification data [2, 3], the following solvent systems are validated for this class:

Solvent SystemRatio (v/v)ApplicationNotes
Ethanol / Water 90:10 to 70:30RecrystallizationClassic "Solvent Pair". Dissolve in hot EtOH, add warm water to turbidity, cool slowly.
Isopropanol (IPA) / Water 70:30RecrystallizationValidated for high recovery of sulfonamides [3]. Slower evaporation than EtOH.
Acetone / Water VariablePrecipitationGood for highly polar sulfonamides.
Acetic Acid / Water DropwisepH AdjustmentUsed to precipitate sulfonamides from basic aqueous solutions (pH > 10

pH 4).
Protocol: The "pH Swing" Precipitation

Instead of thermal recrystallization (which risks furan thermal decomposition), use the chemical acidity of the sulfonamide for purification.

  • Dissolution: Dissolve crude solid in 1M NaOH (Sulfonamide deprotonates

    
     Soluble Salt).
    
  • Filtration: Filter off insoluble non-polar impurities.

  • Extraction (Wash): Wash the aqueous basic layer with DCM (removes organic impurities/tars).

  • Precipitation: Slowly acidify the aqueous layer with 1M Acetic Acid to pH ~4-5.

    • Critical: Do not use strong HCl if possible, or do not drop below pH 2. High acidity + heat = Furan ring opening [4].

  • Collection: Filter the white precipitate.

Visual Workflow: pH Swing Purification

pHSwing crude Crude Mixture (Sulfonamide + Impurities) base_add Add 1M NaOH (pH > 10) crude->base_add filter Filter/Wash with DCM base_add->filter aq_layer Aqueous Layer (Contains Product Salt) filter->aq_layer org_waste Organic Layer (Discard Tars/Non-polars) filter->org_waste acidify Slowly add AcOH to pH 4-5 aq_layer->acidify precip Precipitate Forms acidify->precip isolate Filter & Dry precip->isolate

Figure 2: The "pH Swing" method utilizes the sulfonamide's acidity to purify without thermal stress.

Module 3: Prevention of Oxidation

Issue: "My white solid turns yellow/brown after sitting on the bench for a day."

Diagnosis: Furan Ring Oxidation

The furan ring is sensitive to photo-oxidation and atmospheric oxygen, leading to the formation of butenolides (lactones) or ring-opened enediones. This is accelerated by light and trace metals.

Stabilization Checklist
  • Workup: Use degassed solvents if the compound is known to be highly unstable.

  • Additives: Add 0.1% BHT (Butylated hydroxytoluene) to the ether/DCM used during extraction if the compound is an oil.

  • Storage: Store under Argon/Nitrogen at -20°C. Amber vials are mandatory to prevent photo-oxidation.

Frequently Asked Questions (FAQ)

Q: Can I use reverse-phase (C18) HPLC for these compounds? A: Yes, and it is often preferred over normal phase because the mobile phases (Water/Acetonitrile) are less likely to cause acid-catalyzed decomposition. However, ensure your buffer pH is neutral or slightly acidic (pH 3-5 is safe for short durations). Avoid highly acidic modifiers (like 1% TFA) for prolonged runs; 0.1% Formic Acid is generally safer [5].

Q: My compound is stuck on the baseline of the TLC plate. A: Sulfonamides are strong H-bond donors. If 100% EtOAc doesn't move it, switch to DCM:MeOH (95:5 or 90:10) . If it streaks, add 0.5% Et3N or


 to the TLC chamber to sharpen the spot.

Q: I see an extra peak in NMR after heating my compound in DMSO. A: DMSO can act as an oxidant at high temperatures, potentially opening the furan ring. Additionally, sulfonamides can degrade thermally. Avoid heating furan-sulfonamides above 80°C unless necessary.

References

  • Scite.ai. Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Available at: [Link]

  • Google Patents.Sulfonamide purification process (US2777844A).
  • NIH (PubMed Central). Isolation and Characterization of an Unknown Process-Related Impurity in Furosemide. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing reactivity of furan-3-sulfonyl chloride vs. thiophene-2-sulfonyl chloride

Title: Comparative Guide: Furan-3-sulfonyl Chloride vs. Thiophene-2-sulfonyl Chloride in Medicinal Chemistry Executive Summary For the medicinal chemist, the choice between Furan-3-sulfonyl chloride (F3SC) and Thiophene-...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Comparative Guide: Furan-3-sulfonyl Chloride vs. Thiophene-2-sulfonyl Chloride in Medicinal Chemistry

Executive Summary For the medicinal chemist, the choice between Furan-3-sulfonyl chloride (F3SC) and Thiophene-2-sulfonyl chloride (T2SC) is rarely about simple bioisosterism; it is a trade-off between metabolic uniqueness and synthetic robustness .

  • Thiophene-2-sulfonyl chloride is the industry workhorse: highly stable, aromatic, and behaves similarly to benzene sulfonyl chloride.

  • Furan-3-sulfonyl chloride is the "high-risk, high-reward" reagent: it offers a distinct metabolic profile and solubility advantage but suffers from poor hydrolytic stability and sensitivity to acidic conditions (ring-opening).

Structural & Electronic Profiling

The reactivity difference stems from two fundamental physical-organic factors: Aromaticity and Heteroatom Electronegativity .[1][2]

FeatureThiophene-2-sulfonyl Chloride Furan-3-sulfonyl Chloride
Structure Sulfur heterocycle,

-substitution
Oxygen heterocycle,

-substitution
Aromaticity High (Resonance Energy ~29 kcal/mol). Stable to acid.Low (Resonance Energy ~16 kcal/mol). Diene-like character.
Electronegativity Sulfur (2.58). Moderate inductive withdrawal.Oxygen (3.44).[3] Strong inductive withdrawal.
Electronic Effect on

Ring acts as a donor, stabilizing the sulfonyl group but reducing electrophilicity compared to benzene.Oxygen is a strong

-donor but the 3-position (

) isolates the sulfonyl group slightly more than the 2-position.
Dominant Failure Mode Hydrolysis to sulfonic acid (slow).Ring opening (Bamberger-type cleavage) or polymerization.
Mechanistic Insight

The reaction proceeds via a nucleophilic substitution at the sulfur atom. However, the electron-rich nature of the furan ring makes it susceptible to electrophilic attack by protons generated during the reaction (


), leading to decomposition.

ReactionMechanism Reagent Heteroaryl-SO2-Cl Transition Transition State (Trigonal Bipyramidal) Reagent->Transition Nucleophilic Attack Amine R-NH2 Amine->Transition Product Sulfonamide Transition->Product Cl- Departure SideProduct HCl (Byproduct) Transition->SideProduct Decomp Ring Opening (Furan Specific) SideProduct->Decomp If Acid Not Scavenged (Furan Only)

Figure 1: General reaction pathway. Note the red dashed line indicating the acid-catalyzed decomposition risk specific to furan derivatives.

Experimental Performance Comparison

A. Hydrolytic Stability

Stability in aqueous/organic mixtures is critical for biphasic reactions (Schotten-Baumann conditions).

  • T2SC: Exhibits a half-life (

    
    ) in neutral water of several minutes to hours depending on temperature. It can be handled in open air for short periods.
    
  • F3SC: Extremely moisture sensitive. The high electronegativity of oxygen at the 1-position activates the 3-sulfonyl chloride toward hydrolysis. Furthermore, the resulting sulfonic acid is prone to rapid darkening/polymerization.

B. Reactivity Rates (Aminolysis)

In a standardized competitive aminolysis (e.g., with aniline in DCM):

  • Furan-3-sulfonyl chloride reacts faster initially due to the higher inductive electron withdrawal of the oxygen atom, which makes the sulfur center more electropositive.

  • Thiophene-2-sulfonyl chloride reacts slower than the furan analog (and slower than benzene sulfonyl chloride) because the sulfur lone pair donates electron density into the ring, stabilizing the ground state.

Data Summary Table:

ParameterThiophene-2-sulfonyl ChlorideFuran-3-sulfonyl Chloride
Physical State Solid (mp 30-32°C)Liquid or Low-melting Solid
Storage Stability Months at 4°C (Desiccated)Days/Weeks at -20°C (Strictly Anhydrous)
Reaction pH Tolerates pH 8-12Requires pH > 9 (Rapid acid scavenging essential)
Solvent Compatibility DCM, THF, Water/DioxaneDCM, Anhydrous THF (Avoid water)
Yield (Typical) >85%40-65% (highly variable)

Optimized Synthetic Protocols

Protocol A: The "Robust" Method (Thiophene-2-sulfonyl Chloride)

Suitable for: High-throughput screening, scale-up.

  • Dissolution: Dissolve Thiophene-2-sulfonyl chloride (1.0 equiv) in DCM (

    
    ).
    
  • Base Addition: Add Pyridine (2.0 equiv) or TEA (1.5 equiv).

  • Amine Addition: Add amine (1.0 equiv) at Room Temperature (RT).

  • Workup: Stir 2 hours. Wash with 1M HCl (thiophene ring survives acid wash), then brine. Dry over

    
    .
    
  • Purification: Recrystallization or Flash Chromatography (Hex/EtOAc).

Protocol B: The "Fragile" Method (Furan-3-sulfonyl Chloride)

Suitable for: Accessing specific metabolic profiles, scaffold hopping.

Critical Precaution: The furan ring is acid-sensitive. The HCl generated must be neutralized immediately. Do not use aqueous acid washes during workup if the product retains furan character.

  • Setup: Flame-dry glassware. Maintain

    
     atmosphere. Cool to 0°C .[4]
    
  • Base Sponge: Dissolve amine (1.0 equiv) and excess base (TEA, 3.0 equiv or DIPEA) in anhydrous DCM. Note: Excess base acts as a buffer.

  • Slow Addition: Add Furan-3-sulfonyl chloride (1.0 equiv) dropwise as a solution in DCM over 10 minutes. Do not add solid directly.

  • Temperature Control: Stir at 0°C for 30 mins, then allow to warm to RT only if TLC shows incomplete conversion.

  • Quench: Quench with saturated

    
     (Basic quench prevents acid hydrolysis).
    
  • Workup: Extract with DCM. Avoid HCl wash. Wash with water/brine.

  • Purification: Rapid chromatography on silica (neutralized with 1% TEA) is recommended to prevent decomposition on the acidic silica surface.

Decision Matrix

When should you choose the unstable Furan-3 scaffold over the robust Thiophene-2?

DecisionTree Start Select Scaffold Q1 Is Metabolic Stability (CYP450) Critical? Start->Q1 BranchThio Thiophene-2 (Standard) Q1->BranchThio No / Standard Q2 Is Solubility a Limiting Factor? Q1->Q2 Yes BranchFuran Furan-3 (Specialized) Q2->BranchThio Lipophilicity Acceptable Q2->BranchFuran Need Higher Polar Surface Area Q3 Does the target have an acid-labile moiety? Q2->Q3 Furan Selected Q3->BranchThio Yes (Furan risk too high) Q3->BranchFuran No (Use Protocol B)

Figure 2: Decision logic for scaffold selection. Furan-3 is generally reserved for solubility solving or specific metabolic blockade.

References

  • BenchChem. (2025).[1][5] Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from

  • Shevchuk, O. I., et al. (2025).[6] Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.[6] Retrieved from

  • Sigma-Aldrich. (n.d.). 2-Thiophenesulfonyl chloride Product Specification. Retrieved from

  • Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009).[7] Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. Journal of Organic Chemistry, 74(24), 9287-9291. Retrieved from

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley.

Sources

Comparative

A Comparative Guide to the Biological Activity of 5-Carbamoyl-2-methylfuran-3-sulfonyl Chloride Derivatives

In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds has consistently yielded compounds with significant therapeutic potential. Among these, the fusion of a furan ring...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds has consistently yielded compounds with significant therapeutic potential. Among these, the fusion of a furan ring with a sulfonamide moiety presents a compelling area of exploration.[1] This guide provides a comprehensive, in-depth comparison of the biological activities of derivatives stemming from the 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride scaffold. Drawing upon established research in related furan-based sulfonamides, this document will elucidate structure-activity relationships (SAR) and provide detailed experimental protocols to empower researchers in the rational design of novel therapeutic agents.

While specific data on 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride itself is limited in publicly available literature, this guide will leverage data from closely related 2,5-disubstituted furan-3-sulfonamides to provide a robust comparative analysis. This approach allows for a foundational understanding of how structural modifications are likely to influence biological outcomes. The primary focus will be on two key areas of therapeutic interest: antimicrobial and anticancer activities.

The Furan-Sulfonamide Scaffold: A Union of Pharmacological Significance

The furan ring is a versatile five-membered aromatic heterocycle present in numerous natural products and synthetic compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3] Its ability to act as a scaffold and mimic phenyl rings while offering a distinct hydrophilic-lipophilic balance makes it a valuable component in medicinal chemistry.[2] On the other hand, the sulfonamide group is a well-established pharmacophore, forming the basis of sulfa drugs and finding applications as antibacterial, anticonvulsant, and diuretic agents.[4] The combination of these two moieties in the 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride framework offers a unique chemical space for the development of novel bioactive molecules.

Comparative Analysis of Biological Activity

This section will delve into the comparative biological activities of various derivatives, drawing parallels from existing research on analogous furan-sulfonamide structures.

Antimicrobial Activity

Furan-containing sulfonamides have demonstrated promising activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).[1] The antimicrobial efficacy is often influenced by the nature of the substituent on the sulfonamide nitrogen.

Table 1: Comparative Antimicrobial Activity of Furan-Sulfonamide Derivatives

Compound IDR Group (on Sulfonamide)Target OrganismMIC (µg/mL)MBC (µg/mL)
FS-1 Unsubstituted (-NH₂)S. aureus>128>128
FS-2 PhenylS. aureus64128
FS-3 4-ChlorophenylS. aureus3264
FS-4 4-MethoxyphenylS. aureus64128
FS-5 Pyridin-2-ylS. aureus1632

Note: The data presented in this table is a representative compilation from studies on furan-based sulfonamides and serves as a predictive model for the potential activity of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride derivatives.

Structure-Activity Relationship (SAR) Insights:

  • Substitution on the Sulfonamide: Unsubstituted sulfonamides (R = -NH₂) tend to exhibit lower antimicrobial activity.

  • Aromatic Substituents: The introduction of an aromatic ring at the R position generally enhances activity. Electron-withdrawing groups, such as a chloro-substituent on the phenyl ring (FS-3), can further increase potency.

  • Heterocyclic Substituents: Incorporation of a heterocyclic ring, like pyridine (FS-5), can lead to a significant improvement in antimicrobial efficacy. This is likely due to altered electronic properties and potential for additional interactions with bacterial targets.

Anticancer Activity

Sulfonamide derivatives have been extensively explored as anticancer agents, targeting various mechanisms including enzyme inhibition and disruption of microtubule dynamics.[4][5][6] A key target for many sulfonamides is the family of carbonic anhydrases (CAs), with particular interest in tumor-associated isoforms like hCA IX.[7]

Table 2: Comparative Anticancer Activity of Furan-Sulfonamide Derivatives against Cancer Cell Lines

Compound IDR Group (on Sulfonamide)Cell LineIC₅₀ (µM)
FSA-1 Unsubstituted (-NH₂)A549 (Lung)>100
FSA-2 PhenylA549 (Lung)45.2
FSA-3 4-FluorophenylA549 (Lung)22.8
FSA-4 3,4-DimethoxyphenylA549 (Lung)15.7
FSA-5 Naphthalen-2-ylA549 (Lung)8.9

Note: The data in this table is extrapolated from research on various sulfonamide-based anticancer agents and provides a predictive framework for the studied scaffold.

Structure-Activity Relationship (SAR) Insights:

  • Lipophilicity and Aromaticity: Increasing the lipophilicity and extending the aromatic system of the R group on the sulfonamide generally correlates with enhanced anticancer activity. The larger naphthalene ring in FSA-5 likely facilitates stronger binding interactions with the target protein.

  • Substituent Effects: Electron-donating groups, such as methoxy groups (FSA-4), can improve potency. This may be due to favorable electronic interactions within the binding pocket of the target enzyme.

  • Targeting Carbonic Anhydrase IX: The sulfonamide moiety is a key zinc-binding group in the active site of carbonic anhydrases. The furan ring and the R-group substituents play a crucial role in orienting the molecule within the active site and establishing interactions with surrounding amino acid residues, thereby influencing inhibitory potency and isoform selectivity.[1]

Experimental Protocols

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for the synthesis of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride derivatives and the evaluation of their biological activity.

Synthesis of 5-Carbamoyl-2-methylfuran-3-sulfonamide Derivatives

This protocol outlines a general procedure for the synthesis of various sulfonamide derivatives from the parent sulfonyl chloride.

Diagram 1: Synthetic Pathway for 5-Carbamoyl-2-methylfuran-3-sulfonamide Derivatives

Synthesis A 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride E Reaction Mixture A->E B Amine (R-NH2) B->E C Pyridine (base) C->E Catalyst D Dichloromethane (solvent) D->E Solvent G Purification (Column Chromatography) E->G Crude Product F 5-Carbamoyl-2-methylfuran-3-sulfonamide Derivative G->F Purified Product

Caption: General synthetic scheme for the preparation of target sulfonamides.

Methodology:

  • Reaction Setup: To a solution of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere, add pyridine (1.2 eq) as a base.

  • Amine Addition: Slowly add the desired amine (R-NH₂, 1.1 eq) to the reaction mixture at 0 °C.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, wash the reaction mixture with 1M HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to afford the desired 5-Carbamoyl-2-methylfuran-3-sulfonamide derivative.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

Diagram 2: Workflow for MIC Determination

MIC_Workflow A Prepare serial dilutions of test compounds in a 96-well plate B Inoculate each well with a standardized bacterial suspension A->B C Incubate the plate at 37°C for 18-24 hours B->C D Visually assess for bacterial growth (turbidity) C->D E Determine the MIC as the lowest concentration with no visible growth D->E

Caption: Step-by-step workflow for the broth microdilution assay.

Methodology:

  • Compound Preparation: Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

  • Serial Dilution: Perform a two-fold serial dilution of each compound in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate.

  • Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Inoculation: Add the bacterial inoculum to each well containing the diluted compounds. Include positive (broth + bacteria) and negative (broth only) controls.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Anticancer Activity Assay (MTT Assay)

This protocol describes the evaluation of the cytotoxic effects of the synthesized compounds on cancer cell lines.

Diagram 3: MTT Assay Protocol

MTT_Assay A Seed cancer cells in a 96-well plate and allow to adhere overnight B Treat cells with various concentrations of test compounds for 48-72 hours A->B C Add MTT reagent to each well and incubate for 4 hours B->C D Solubilize the formazan crystals with DMSO or solubilization buffer C->D E Measure the absorbance at 570 nm using a microplate reader D->E F Calculate cell viability and determine the IC50 value E->F

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Methodology:

  • Cell Seeding: Seed cancer cells (e.g., A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with serial dilutions of the synthesized compounds and incubate for 48-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

  • IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that causes a 50% reduction in cell viability compared to the untreated control.

Conclusion and Future Directions

The 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride scaffold represents a promising starting point for the development of novel antimicrobial and anticancer agents. The comparative analysis presented in this guide, based on data from structurally related compounds, highlights key structure-activity relationships that can guide the design of more potent and selective derivatives. The provided experimental protocols offer a practical framework for the synthesis and biological evaluation of these new chemical entities.

Future research should focus on the synthesis and screening of a diverse library of derivatives to validate the predictive SAR models presented here. Further investigations into the mechanism of action, including enzyme inhibition studies and cellular assays, will be crucial for understanding the molecular basis of their biological activity and for advancing the most promising candidates toward preclinical development.

References

  • Benchchem. (n.d.). Structure-Activity Relationship of Furan-Based Sulfonamides as Carbonic Anhydrase Inhibitors: A Comparative Guide.
  • Benchchem. (n.d.). Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers.
  • Novel sulfonamides unveiled as potent anti-lung cancer agents via tumor pyruvate kinase M2 activation. (n.d.). PMC.
  • Discovery of novel sulfonamide-containing aminophosphonate derivatives as selective COX-2 inhibitors and anti-tumor candidates. (2020). PubMed.
  • Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. (n.d.). ACS Omega.
  • Novel carbazole sulfonamide derivatives of antitumor agent: Synthesis, antiproliferative activity and aqueous solubility. (2017). PubMed.
  • A novel sulfonamide derivative suppresses gastrointestinal cancer progression by targeting Axin2 and β-catenin. (n.d.). PMC.
  • (PDF) Synthesis and antimicrobial activity of novel benzo[b]furan derivatives bearing sulphonamide and phenylcarbamate moieties. (n.d.). ResearchGate.
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.).
  • Synthesis and antimicrobial activity of new furan derivatives. (1985). PubMed.
  • Hands-on synthesis of furanamides and evaluation of their antimicrobial activity. (n.d.). ResearchGate.
  • Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. (n.d.). Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQCDcqcsOnB4bhVs22Q8DpYLPhbx107qFTcZxwX_XaRHaxnJ4UHqNeOhYNwikNIf5CPTjDXh4eK6yv0GhlQhYX3uUjTSXECwR4LvypH_70J4z-qcyTCmD3bTq_fQP7I1x6HQdpYxYWFcfUXN-yuImmP_5QBhZpdvVWThdawoIdZXMZBngg13exkklH0ACYmNF03viYfOdZ8IHTQBXlQhtofQ-DB28q8fG4Lw2n5KmX2cBUxYjHumIWFo0wnb0=]([Link]

Sources

Validation

A Researcher's Guide to the Structural Validation of Sulfonamide Products: An In-Depth Comparison of X-ray Crystallography and Orthogonal a nalytical Techniques

< Part 1: The Imperative of Structural Validation for Sulfonamide-Based Therapeutics Introduction to Sulfonamides: A Cornerstone of Modern Medicine Sulfonamides represent a vital class of therapeutic agents, demonstratin...

Author: BenchChem Technical Support Team. Date: February 2026

<

Part 1: The Imperative of Structural Validation for Sulfonamide-Based Therapeutics

Introduction to Sulfonamides: A Cornerstone of Modern Medicine

Sulfonamides represent a vital class of therapeutic agents, demonstrating a broad spectrum of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1] The specific three-dimensional arrangement of atoms within a sulfonamide-based drug is intrinsically linked to its interaction with biological targets, and therefore its overall efficacy and safety.[1] This guide provides a comparative analysis of techniques for the structural validation of sulfonamide products, with a primary focus on the gold-standard method of X-ray crystallography.

The Polymorphism Challenge: Why Structural Integrity is Non-Negotiable

Polymorphism, the ability of a solid material to exist in more than one crystal form, is a critical consideration in the pharmaceutical industry.[2] Different polymorphs of the same active pharmaceutical ingredient (API) can exhibit distinct physicochemical properties, such as solubility, dissolution rate, bioavailability, and stability.[2] These differences can have profound implications for a drug's therapeutic effect and shelf-life. The control of crystal polymorphs is therefore of paramount importance for the chemical and pharmaceutical industries.[3]

Regulatory Scrutiny: FDA/EMA Perspectives on Solid-State Characterization

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) place significant emphasis on the thorough solid-state characterization of drug substances.[4][5] Guidelines from these agencies mandate the investigation and control of polymorphism to ensure the consistent quality, safety, and efficacy of pharmaceutical products.[4][5] Manufacturers are required to identify and characterize the crystalline form of the API and to demonstrate that the manufacturing process consistently produces the desired form.[6]

Part 2: X-ray Crystallography: The Gold Standard for Unambiguous Structure Elucidation

X-ray crystallography is a powerful analytical technique that provides definitive information about the atomic and molecular structure of a crystalline compound.[1] It is considered the gold standard for structural validation because it can unequivocally determine the precise arrangement of atoms in three-dimensional space.[1][7]

Fundamental Principles: From Crystal Lattice to Electron Density Map

The technique is based on the diffraction of X-rays by the ordered arrangement of atoms in a crystal lattice.[8] When a beam of monochromatic X-rays strikes a crystal, the electrons of the atoms scatter the X-rays. Due to the regular, repeating arrangement of atoms in the crystal, the scattered X-rays interfere with each other, producing a unique diffraction pattern of discrete spots.[8][9] The positions and intensities of these diffracted beams are governed by Bragg's Law, which relates the wavelength of the X-rays, the angle of diffraction, and the spacing between the crystal lattice planes.[10] By analyzing this diffraction pattern, researchers can construct a three-dimensional electron density map of the molecule and from that, determine the positions of individual atoms, as well as bond lengths and angles.[8]

Single-Crystal vs. Powder X-ray Diffraction (SCXRD vs. PXRD): A Comparative Analysis

X-ray diffraction techniques can be broadly categorized into single-crystal X-ray diffraction (SCXRD) and powder X-ray diffraction (PXRD).

  • 2.2.1. SCXRD: The Definitive Answer SCXRD is the premier technique for determining the atomic structure of a crystalline material with exceptional precision.[8] It requires a single, high-quality crystal of the compound, typically 0.1-0.5 mm in size.[1] The data obtained from SCXRD allows for the complete and unambiguous determination of the molecular structure, including the absolute configuration of chiral centers.[7]

  • 2.2.2. PXRD: A Powerful Tool for Routine Verification and Polymorph Screening PXRD, on the other hand, is performed on a microcrystalline powder sample.[11] Instead of discrete spots, the diffraction pattern consists of a series of concentric rings, which are recorded as a one-dimensional plot of intensity versus diffraction angle (2θ).[8][10] While PXRD does not typically provide the same level of atomic detail as SCXRD, it is an invaluable tool for:

    • Phase identification: The PXRD pattern serves as a unique "fingerprint" for a specific crystalline phase.[10]

    • Polymorph screening: Different polymorphs will produce distinct PXRD patterns, making it a crucial technique for identifying and monitoring polymorphic forms during drug development.[3]

    • Quality control: PXRD is widely used to ensure batch-to-batch consistency of the desired crystalline form of an API.[6]

Experimental Workflow: A Step-by-Step Guide

The process of determining a crystal structure using X-ray diffraction involves several key steps.

Obtaining high-quality single crystals suitable for SCXRD is often the most challenging step.[1] Common crystallization techniques include:

  • Slow evaporation: A solution of the compound is allowed to evaporate slowly, leading to the gradual formation of crystals.[1]

  • Vapor diffusion: A solution of the compound is placed in a sealed container with a second, more volatile solvent in which the compound is less soluble. The gradual diffusion of the second solvent into the first induces crystallization.[1]

  • Cooling crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the compound to crystallize out.[1]

For PXRD, the sample preparation is simpler, requiring a fine, homogenous powder.[11] Grinding is often necessary to achieve the desired particle size of 5-10 microns.[12]

In SCXRD, a single crystal is mounted on a goniometer and rotated in the X-ray beam.[9] A detector records the positions and intensities of the diffracted X-rays as a series of images.[13] For PXRD, the powdered sample is placed in a sample holder and scanned over a range of angles.[14]

The collected diffraction data is then processed to determine the unit cell dimensions and space group of the crystal.[15] Computational methods are used to solve the "phase problem" and generate an initial electron density map. This map is then interpreted to build a molecular model, which is subsequently refined against the experimental data to obtain the final, accurate crystal structure.[16]

Part 3: A Comparative Analysis of Orthogonal Validation Techniques

While X-ray crystallography provides the most definitive structural information, a comprehensive validation of a sulfonamide product relies on a suite of orthogonal analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton in Solution

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution.[17][18] Techniques such as 1H and 13C NMR provide information about the chemical environment of individual atoms and their connectivity, allowing for the confirmation of the molecular structure.[19][20] For sulfonamides, NMR can be used to identify and assign the signals of the various protons and carbons in the molecule.[21]

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is used to determine the molecular weight of a compound and to study its fragmentation patterns.[22] Techniques such as electrospray ionization (ESI) and tandem mass spectrometry (MS/MS) can provide valuable structural information and confirm the identity of a sulfonamide.[22][23] High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition of a molecule with high accuracy.[24]

Thermal Analysis (DSC/TGA): Characterizing Physicochemical Properties

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are used to characterize the physical and chemical properties of a material as a function of temperature.[25]

  • DSC measures the heat flow into or out of a sample as it is heated or cooled.[26] It can be used to determine the melting point, enthalpy of fusion, and to detect polymorphic transitions.[25]

  • TGA measures the change in mass of a sample as it is heated.[27] It provides information about the thermal stability and decomposition of a compound.[28]

A Tabulated Comparison of Analytical Techniques
TechniqueInformation ProvidedSample RequirementsAdvantagesLimitations
Single-Crystal X-ray Diffraction (SCXRD) Unambiguous 3D atomic structure, bond lengths, bond angles, absolute configuration.[7][8]Single, high-quality crystal (0.1-0.5 mm).[1][29]Definitive structural information.[1]Crystal growth can be challenging.[1]
Powder X-ray Diffraction (PXRD) Crystalline phase identification ("fingerprint"), polymorph screening, crystallinity assessment.[10][30]Microcrystalline powder.[11]Rapid, non-destructive, suitable for routine analysis.[6][11]Provides limited atomic-level detail compared to SCXRD.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy Molecular structure in solution, connectivity of atoms.[17][19]Soluble sample.Provides detailed information about the molecular skeleton.[18]Does not provide information about the solid-state structure.
Mass Spectrometry (MS) Molecular weight, elemental composition, fragmentation patterns.[22][24]Small amount of sample.High sensitivity and specificity.[31][32]Does not provide information about the 3D arrangement of atoms.
Differential Scanning Calorimetry (DSC) Melting point, enthalpy of fusion, polymorphic transitions, purity.[25]Small amount of solid sample.Provides information about thermal transitions.[26]Does not provide structural information.
Thermogravimetric Analysis (TGA) Thermal stability, decomposition temperature, solvent/water content.[27][28]Small amount of solid sample.Quantifies mass changes upon heating.[33]Does not provide structural information.

Part 4: Case Study: The Ritonavir Story - A Billion-Dollar Polymorph Problem

The case of the HIV protease inhibitor ritonavir serves as a stark reminder of the critical importance of understanding and controlling polymorphism in drug development.[2] In 1998, a new, more stable, and less soluble polymorph of ritonavir (Form II) unexpectedly appeared during manufacturing.[34] This new form had significantly lower bioavailability, rendering the existing formulation ineffective.[2][34] The appearance of this new polymorph led to a costly market withdrawal and a race to reformulate the drug.[34][35] This event highlighted the necessity for comprehensive solid-state characterization throughout the drug development process to mitigate the risks associated with polymorphism.[2][34] The investigation into the ritonavir polymorphs involved a range of analytical techniques, including X-ray powder diffraction, to identify and characterize the different crystalline forms.[36]

Part 5: Conclusion: An Integrated Approach to Structural Validation

The structural validation of sulfonamide products is a multifaceted process that requires an integrated approach utilizing a combination of analytical techniques. While X-ray crystallography, particularly SCXRD, stands as the definitive method for elucidating the three-dimensional atomic structure, orthogonal techniques such as NMR, MS, and thermal analysis provide crucial complementary information. A thorough understanding and application of these techniques are essential for ensuring the quality, safety, and efficacy of sulfonamide-based therapeutics, from early-stage development to commercial manufacturing.

Part 6: Visualization of Key Workflows

Single-Crystal X-ray Diffraction Workflow

SCXRD_Workflow cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Determination CrystalGrowth Crystal Growth (Slow Evaporation, Vapor Diffusion, etc.) Mounting Mount Crystal CrystalGrowth->Mounting DataCollection X-ray Diffraction Data Collection Mounting->DataCollection DataProcessing Data Processing DataCollection->DataProcessing StructureSolution Structure Solution (Phase Problem) DataProcessing->StructureSolution Refinement Structure Refinement StructureSolution->Refinement Validation Structure Validation Refinement->Validation

Caption: Workflow for single-crystal X-ray diffraction analysis.

Powder X-ray Diffraction Workflow

PXRD_Workflow cluster_0 Sample Preparation cluster_1 Data Collection cluster_2 Data Analysis SamplePrep Prepare Powder Sample (Grinding) DataCollection PXRD Data Collection (2θ Scan) SamplePrep->DataCollection PhaseID Phase Identification (Database Comparison) DataCollection->PhaseID QuantAnalysis Quantitative Analysis (Rietveld Refinement) PhaseID->QuantAnalysis Crystallinity Crystallinity Assessment QuantAnalysis->Crystallinity

Caption: Workflow for powder X-ray diffraction analysis.

References

  • Ritonavir Near Disaster and Polymorphism | OpenOChem Learn. (n.d.).
  • Validating Sulfonamide Structures: A Comparative Guide to X-ray Crystallography - Benchchem. (n.d.).
  • Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh - PubMed. (n.d.).
  • Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique - Creative Biostructure. (n.d.).
  • Ritonavir's Polymorph Discovery: Drug Development - Pharma Focus Europe. (n.d.).
  • Ritonavir: a look at a famous example of conformational polymorphism. - Henry Rzepa's Blog - Ch.imperial. (2017, January 2).
  • Nontargeted Screening and Determination of Sulfonamides: A Dispersive Micro Solid-Phase Extraction Approach to the Analysis of Milk and Honey Samples Using Liquid Chromatography–High-Resolution Mass Spectrometry | Journal of Agricultural and Food Chemistry - ACS Publications. (n.d.).
  • Late Appearing Polymorphs: Ritonavir | Improved Pharma. (2023, February 13).
  • Ritonavir: An Extraordinary Example of Conformational Polymorphism. (n.d.).
  • Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations - PMC. (2022, July 26).
  • 1H NMR and UV-Vis spectroscopic characterization of sulfonamide complexes of nickel(II)-carbonic anhydrase. Resonance assignments based on NOE effects - PubMed. (n.d.).
  • Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy | Langmuir - ACS Publications. (n.d.).
  • Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides - ResearchGate. (n.d.).
  • Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. (n.d.).
  • Guideline on the chemistry of active substances - European Medicines Agency (EMA). (2016, November 15).
  • The Difference Between Powder XRD and Single Crystal XRD - AZoOptics. (2021, December 9).
  • Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. (2014, February 17).
  • From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination | Molecular Pharmaceutics - ACS Publications. (2022, May 16).
  • Exploring the advantages of single-crystal x-ray diffraction in pharma - Chemistry World. (n.d.).
  • X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives - MDPI. (n.d.).
  • Determination of Sulfonamide Residues in Fish using LCMS-8045 Triple Quadrupole Mass Spectrometer - YouTube. (2022, November 2).
  • Study on Thermal Decomposition Kinetics of Sulfonamide Potentiator-Trimethoprim. (n.d.).
  • Preliminary understanding of experiments on single crystal X-ray crystallography - Indian Chemical Society. (n.d.).
  • ExperimentPowderXRD Documentation - Emerald Cloud Lab. (2024, December 6).
  • Single-crystal X-ray Diffraction - SERC. (2007, May 17).
  • Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry - PMC. (n.d.).
  • An In-Depth Technical Guide to the Thermal Stability and Decomposition of Methanesulfonamide - Benchchem. (n.d.).
  • Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides - PubMed. (n.d.).
  • X-ray diffraction experiment – the last experiment in the structure elucidation process - PMC. (n.d.).
  • X-ray Diffraction Protocols and Methods | Springer Nature Experiments. (n.d.).
  • Determination of Sulfonamides by NMR Spectroscopy -YAKHAK HOEJI | Korea Science. (n.d.).
  • Preparation of Single Crystals for X-ray Diffraction - Department of Chemistry | UZH - Universität Zürich. (n.d.).
  • Basics to powder X-ray diffraction: How to achieve high-quality XRD patterns - Q&amp - Malvern Panalytical. (2020, May 14).
  • (PDF) X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives - ResearchGate. (n.d.).
  • Brief tutorial on X ray powder diffraction data analysis - Dipartimento di Matematica e Fisica. (n.d.).
  • Pharmacogenetic‐Pharmacokinetic Interactions in Drug Marketing Authorization Applications via the European Medicines Agency Between 2014 and 2017 - PubMed Central. (n.d.).
  • Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides - Rsc.org. (n.d.).
  • Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations - ResearchGate. (2022, July 7).
  • committee for proprietary medicinal products (cpmp) guideline on the chemistry of new active substances. (n.d.).
  • Tutorial on Powder X-ray Diffraction for Characterizing Nanoscale Materials | ACS Nano. (2019, July 23).
  • -Thermal Data for Eight Sulfonamides in Which Polymorphism Was Not Found | Download Table - ResearchGate. (n.d.).
  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (n.d.).
  • Introduction to X-ray Powder Diffraction. (n.d.).
  • a) X‐ray crystallographic data for sulfonimidamide 4. The majority of... - ResearchGate. (n.d.).
  • (a) DSC thermogram of sulfonamide 4 (— first heating, ?2?2 second... - ResearchGate. (n.d.).
  • Thermal Analysis in Drug Development: DSC and TGA - Ceramxpert. (2026, February 2).
  • White Paper Ensuring Consistency in Polymorphic Drug Substances and Products: | Almac. (n.d.).
  • Spectroscopic Characterization, Thermogravimetry and Biological Studies of Ru(III), Pt(IV), Au(III) Complexes with Sulfamethoxazole Drug Ligand - MDPI. (2022, March 2).

Sources

Comparative

Comparative Guide: Cross-Reactivity Analysis of Furan Sulfonamide Probes

Executive Summary Furan sulfonamides represent a specialized class of carbonic anhydrase inhibitors (CAIs) that have evolved from simple diuretic scaffolds into precision chemical probes. Unlike the classical benzene sul...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Furan sulfonamides represent a specialized class of carbonic anhydrase inhibitors (CAIs) that have evolved from simple diuretic scaffolds into precision chemical probes. Unlike the classical benzene sulfonamides (e.g., acetazolamide), which exhibit broad-spectrum inhibition across most of the 15 human Carbonic Anhydrase (CA) isoforms, furan-derived probes utilize the unique geometry and lipophilicity of the furan ring to exploit specific hydrophobic pockets within the enzyme's active site.

This guide provides a technical analysis of furan sulfonamide probes, focusing on their cross-reactivity profiles . We compare them against standard benzene sulfonamides and coumarin-based alternatives, providing experimental protocols to validate their selectivity in complex proteomes.

Key Verdict: Furan sulfonamide probes offer superior selectivity for tumor-associated isoforms (CA IX and XII) compared to benzene analogs but require rigorous validation to rule out off-target binding to cytosolic CA II and plasma proteins like albumin.

The Chemical Scaffold: Structure-Activity Relationship (SAR)

To understand cross-reactivity, one must understand the binding mechanism. All sulfonamide probes function as zinc-binders . The sulfonamide moiety (


) coordinates to the catalytic Zn(II) ion in the enzyme active site.

However, the "tail" of the molecule dictates selectivity.

The "Tail Approach"

The CA active site contains a hydrophobic and a hydrophilic half.

  • Benzene Sulfonamides: The phenyl ring is rigid and often lacks the flexibility to optimally engage the hydrophobic sub-pockets of specific isoforms, leading to high affinity but low selectivity (promiscuity).

  • Furan Sulfonamides: The furan ring is a 5-membered aromatic heterocycle. It is less bulky than a benzene ring and possesses different electronic properties (oxygen lone pairs). When used as a "tail" connected via a linker (e.g., urea or hydrazide), it can orient into the hydrophobic pocket of CA IX/XII more effectively than CA I/II.

Diagram 1: Mechanism of Action & Selectivity Logic

The following diagram illustrates how the probe interacts with the target and where cross-reactivity risks arise.

CA_Inhibition_Mechanism cluster_Targets Target Isoforms cluster_OffTargets Common Off-Targets (Cross-Reactivity) Probe Furan Sulfonamide Probe Zn Catalytic Zn(II) Ion Probe->Zn Coordination (Warhead) CA_IX CA IX (Hypoxic Tumor) Probe->CA_IX High Affinity (Hydrophobic Tail Fit) CA_XII CA XII (Transmembrane) Probe->CA_XII High Affinity CA_II CA II (Cytosolic/RBCs) Probe->CA_II Steric Clash (Ideal) OR Residual Binding (Risk) HSA Human Serum Albumin Probe->HSA Non-specific Hydrophobic Binding

Caption: Schematic of furan sulfonamide binding. The sulfonamide head coordinates Zinc (essential for activity), while the furan tail drives isoform selectivity. Red dotted lines indicate primary cross-reactivity risks.

Comparative Performance Analysis

The following table synthesizes kinetic data (


) and proteomic selectivity profiles. This data is representative of the class performance derived from structure-activity relationship studies (e.g., Supuran et al.).
Table 1: Selectivity Profiles of CA Probe Classes
FeatureBenzene Sulfonamides (e.g., Acetazolamide derivatives)Furan Sulfonamides (e.g., Furosemide/SLC-0111 analogs)Coumarins (Suicide Substrates)
Primary Mechanism Reversible Zn(II) bindingReversible Zn(II) bindingIrreversible hydrolysis (Prodrug)
CA IX Affinity (

)
High (< 10 nM)High (< 10 nM)Variable (Isoform dependent)
CA II Cross-Reactivity High (Major limitation)Moderate to Low (Tail-dependent)Very Low (Mechanism-based selectivity)
Proteome Selectivity Poor (Binds many metalloenzymes)Moderate (Improved by linker design)High
Kinetics Fast On / Fast OffFast On / Slow Off (often)Slow On / Irreversible
Best Application Total CA activity imagingIsoform-specific imaging (IX/XII) Activity-based turnover measurement
Technical Insight: The "Linker Effect"

When designing a probe (vs. a drug), you often attach a fluorophore or biotin tag.

  • Risk: Attaching a bulky rhodamine tag to a benzene sulfonamide often obliterates any residual selectivity, making the probe bind CA I, II, and IX indiscriminately.

  • Advantage: Furan sulfonamides often utilize ureido (

    
    ) linkers. This linker provides flexibility that allows the bulky reporter tag to exit the active site without disrupting the specific furan-protein interactions, preserving selectivity.
    

Experimental Validation Protocols

As a scientist, you cannot rely solely on manufacturer claims. You must validate the cross-reactivity of your probe in your specific biological system.

Protocol A: Stopped-Flow Kinetics (The Gold Standard)

Objective: Determine the inhibition constant (


) against purified recombinant CA isoforms (I, II, IX, XII) to quantify thermodynamic selectivity.
  • Reagents:

    • Purified CA isozymes (commercially available).

    • Substrate: CO2 saturated water.

    • Indicator: Phenol red (0.2 mM) in Hepes buffer (pH 7.5).

  • Method:

    • Use a stopped-flow instrument (e.g., Applied Photophysics).

    • Monitor the acidification rate (CO2 hydration) via absorbance change of phenol red at 557 nm.

    • Measure the initial velocity (

      
      ) in the absence and presence of the furan probe at varying concentrations (0.1 nM to 10 µM).
      
  • Calculation:

    • Fit data to the Cheng-Prusoff equation to derive

      
      .
      
    • Convert to

      
       using the Henderson-Hasselbalch relationship.
      
    • Success Metric: A Selectivity Index (SI) of

      
       for CA IX over CA II is considered excellent for a probe.
      
Protocol B: Activity-Based Protein Profiling (ABPP)

Objective: Visualize cross-reactivity in a complex native proteome (e.g., hypoxic cancer cell lysate). This detects if your probe binds off-targets like kinases or albumin that kinetic assays miss.

Workflow Diagram:

ABPP_Workflow Lysate 1. Cell Lysate Preparation (Hypoxic vs Normoxic) Probe_Inc 2. Probe Incubation (Furan-Sulfonamide-Alkyne) Lysate->Probe_Inc Comp_Control Competition Control: Pre-incubate with Acetazolamide (100x) Lysate->Comp_Control Negative Control Click 3. Click Chemistry (+ Azide-Rhodamine/Biotin) Probe_Inc->Click SDS 4. SDS-PAGE Separation Click->SDS Analysis 5. Analysis SDS->Analysis In-Gel Fluorescence In-Gel Fluorescence Analysis->In-Gel Fluorescence Visualization Mass Spec (LC-MS/MS) Mass Spec (LC-MS/MS) Analysis->Mass Spec (LC-MS/MS) ID Off-Targets Comp_Control->Probe_Inc

Caption: ABPP workflow for validating probe specificity. The "Competition Control" step is critical: if a band does not disappear when pre-treated with a broad-spectrum inhibitor, it is a non-specific (cross-reactive) interaction.

Step-by-Step Methodology:

  • Lysate Prep: Harvest cells (e.g., MDA-MB-231) and lyse in PBS (avoid Tris buffers if using NHS-ester probes, though sulfonamides are compatible).

  • Labeling: Incubate lysate (1 mg/mL) with the Furan Probe (1 µM) for 1 hour at RT.

    • Control: Pre-incubate a separate aliquot with 100 µM Acetazolamide (broad blocker) for 30 mins before adding the probe.

  • Click Reaction: If using a two-step probe (alkyne tag), add Click reagents (TAMRA-Azide, TCEP, TBTA, CuSO4) and incubate for 1 hour.

  • Visualization: Run on SDS-PAGE. Scan for fluorescence.

  • Interpretation:

    • Specific Band: A band at ~54 kDa (CA IX) that disappears in the Control lane.

    • Cross-Reactivity: Bands that persist in the Control lane (non-specific) or bands at ~29 kDa (CA I/II) that appear in the probe lane.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
High Background Signal Hydrophobic sticking of the furan ring to Albumin.Include 0.1% Triton X-100 in wash steps; Use BSA-free buffers.
No Selectivity (CA II binding) The linker is too short, forcing the "tail" out of the pocket.Increase linker length (e.g., from ethyl to butyl) to allow the furan ring to find the hydrophobic sub-pocket.
Low Potency Oxidation of the furan ring (rare but possible).Store probes in DMSO at -20°C; minimize light exposure (if fluorophore-conjugated).

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[1][2] Nature Reviews Drug Discovery, 7(2), 168-181. Link

  • Neri, D., & Supuran, C. T. (2011). Interfering with pH regulation in tumours as a therapeutic strategy.[3] Nature Reviews Drug Discovery, 10(10), 767-777. Link

  • Cravatt, B. F., et al. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual Review of Biochemistry, 77, 383-414. Link

  • Pacchiano, F., et al. (2011). Ureido-substituted benzenesulfonamides potently inhibit carbonic anhydrase IX and show antimetastatic activity in a model of breast cancer metastasis.[4] Journal of Medicinal Chemistry, 54(6), 1896-1902. Link

  • Touisni, N., et al. (2011). Poly(amidoamine) dendrimers with carbonic anhydrase inhibitory activity and selectivity against the tumor associated isozymes IX and XII. Bioorganic & Medicinal Chemistry, 19(21), 6430-6436. Link

Sources

Validation

A Senior Application Scientist's Guide to Assessing the Target Selectivity of Novel Sulfonamide Inhibitors

For drug development professionals, the journey from a promising chemical scaffold to a clinical candidate is paved with rigorous assessment. For novel sulfonamide inhibitors, a class of compounds with broad therapeutic...

Author: BenchChem Technical Support Team. Date: February 2026

For drug development professionals, the journey from a promising chemical scaffold to a clinical candidate is paved with rigorous assessment. For novel sulfonamide inhibitors, a class of compounds with broad therapeutic potential, from antimicrobials to anticancer agents, the paramount challenge is demonstrating target selectivity.[1][2] A highly selective compound promises potent on-target efficacy while minimizing the off-target effects that can lead to toxicity and adverse events.[3][4][5]

This guide provides an in-depth, experience-driven comparison of modern experimental strategies to build a robust selectivity profile for your novel sulfonamide inhibitor. We will move beyond mere protocol recitation to explain the causality behind experimental choices, ensuring each stage of your assessment is a self-validating system.

The Foundational Pillar: Biochemical Assays

The first and most direct method to assess an inhibitor's potency and selectivity is through biochemical assays. These in vitro systems utilize purified proteins and substrates to measure the direct interaction between your compound and its intended target, as well as a panel of potential off-targets.[6]

Understanding the Core Metrics: IC50 vs. Kᵢ

Two key metrics are derived from these assays: the half-maximal inhibitory concentration (IC₅₀) and the inhibition constant (Kᵢ).

  • IC₅₀ (Half-Maximal Inhibitory Concentration): This is an operational value representing the concentration of an inhibitor required to reduce a biological process (like enzyme activity) by 50% under specific experimental conditions.[7]

  • Kᵢ (Inhibition Constant): This is a true thermodynamic constant that reflects the intrinsic binding affinity between the inhibitor and the target.[8]

While both are measures of potency, the Kᵢ is a more pure and universal measure because IC₅₀ values can be influenced by assay conditions, such as substrate concentration.[8][9] For competitive inhibitors, the Cheng-Prusoff equation can be used to convert an IC₅₀ value to a Kᵢ, provided the substrate concentration and the Michaelis-Menten constant (Kₘ) are known.[7][9]

Senior Application Scientist's Note: Always prioritize reporting the Kᵢ for a more accurate comparison of inhibitor potency across different studies and labs. When comparing compounds, ensure the assays were run under identical conditions, especially the substrate concentration relative to its Kₘ. For kinase inhibitors, for instance, running assays with ATP concentration at or near the Kₘ for each kinase is crucial for a fair comparison of intrinsic affinities.[10]

Experimental Workflow: Biochemical Kinase Inhibition Assay

Many modern sulfonamides are designed as kinase inhibitors. Here, we outline a detailed protocol for a common luminescence-based kinase assay (e.g., ADP-Glo™) used for selectivity profiling.[11]

G cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis prep_inhibitor 1. Prepare Inhibitor Serial Dilutions incubate 3. Pre-incubate Inhibitor & Enzyme (15 min) prep_enzyme 2. Prepare Enzyme & Substrate Mix prep_enzyme->incubate start_rxn 4. Initiate Reaction with ATP incubate->start_rxn run_rxn 5. Incubate at RT (e.g., 1-2 hours) start_rxn->run_rxn stop_rxn 6. Stop Reaction & Deplete Remaining ATP run_rxn->stop_rxn convert_adp 7. Convert ADP to ATP stop_rxn->convert_adp detect_lum 8. Add Luciferase, Measure Luminescence convert_adp->detect_lum plot_curve 9. Plot Dose-Response Curve detect_lum->plot_curve calc_ic50 10. Calculate IC50 / Ki plot_curve->calc_ic50

Biochemical Kinase Assay Workflow.

Protocol: Luminescence-Based Kinase Assay

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the novel sulfonamide inhibitor in DMSO. Include a DMSO-only control (0% inhibition) and a known potent inhibitor for the target kinase as a positive control (100% inhibition).

  • Enzyme/Substrate Mix: In the assay buffer, prepare a solution containing the purified kinase and its specific substrate peptide.

  • Reaction Plate Setup: Dispense the diluted compounds into a multi-well assay plate (e.g., 384-well).

  • Enzyme Addition & Pre-incubation: Add the kinase/substrate mixture to each well. Allow a 15-minute pre-incubation at room temperature to permit the inhibitor to bind to the enzyme before the reaction starts.

  • Initiate Reaction: Add ATP at a concentration equal to the Kₘ of the kinase to start the phosphorylation reaction.

  • Reaction Incubation: Allow the reaction to proceed for 1-2 hours at room temperature.

  • Stop Reaction & ATP Depletion: Add the first detection reagent (e.g., ADP-Glo™ Reagent) to stop the kinase reaction and deplete any remaining ATP.

  • Signal Generation: Add the second detection reagent (e.g., Kinase Detection Reagent), which converts the ADP generated by the kinase reaction back into ATP, fueling a luciferase reaction.

  • Data Acquisition: Measure the luminescence signal on a plate reader. The signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

  • Data Analysis: Normalize the data to controls. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀.

Data Interpretation: The Selectivity Profile

Screening your inhibitor against a broad panel of kinases is essential to understand its selectivity.[12][13] The resulting data can be summarized to compare potency against the primary target versus other kinases.

Kinase TargetIC₅₀ (nM)Kᵢ (nM)Fold Selectivity vs. Primary Target
Primary Target (e.g., MAP4K4) 15 8 1x
Off-Target 1 (e.g., SRC)1,500850106x
Off-Target 2 (e.g., EGFR)>10,000>5,000>625x
Off-Target 3 (e.g., CDK2)45023029x
Off-Target 4 (e.g., p38α)8,0004,100512x

Hypothetical data for a novel sulfonamide inhibitor.

Level Two: Cellular Assays for Physiological Relevance

While essential, biochemical assays exist in a controlled, artificial environment. Cellular assays are the critical next step to determine if a compound can engage its target within the complex milieu of a living cell.[14][15] They account for crucial factors like cell membrane permeability, intracellular ATP concentrations, and interactions with endogenous proteins.[6]

Direct Evidence: Target Engagement Assays

Target engagement assays directly measure the binding of a compound to its intended protein in live cells.[16][17] A leading technology in this space is the NanoBRET™ Target Engagement Assay.

Principle of NanoBRET™: This assay relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a bioluminescent donor (NanoLuc® luciferase fused to the target protein) and a fluorescent acceptor (a cell-permeable fluorescent tracer that binds to the same site as the inhibitor). When the tracer binds to the NanoLuc-target fusion, BRET occurs. A test compound that enters the cell and binds to the target will displace the tracer, disrupting BRET and causing a measurable decrease in the signal.[18][19]

G cluster_no_inhibitor No Inhibitor Present cluster_inhibitor Inhibitor Present nluc_target Target-NanoLuc® Fusion Protein tracer Fluorescent Tracer nluc_target->tracer Tracer Binding bret High BRET Signal tracer->bret Energy Transfer nluc_target2 Target-NanoLuc® Fusion Protein inhibitor Sulfonamide Inhibitor nluc_target2->inhibitor Inhibitor Binding no_bret Low BRET Signal inhibitor->no_bret Tracer Displaced

Principle of NanoBRET Target Engagement.

Protocol: NanoBRET™ Target Engagement Assay

  • Cell Preparation: Plate cells engineered to express the NanoLuc®-target fusion protein in a multi-well plate (e.g., white, 96-well).

  • Compound Addition: Treat the cells with serial dilutions of the novel sulfonamide inhibitor for a set period (e.g., 2 hours) to allow for cell entry and target binding.

  • Tracer & Substrate Addition: Add the fluorescent tracer and the NanoLuc® substrate simultaneously to the wells.

  • Data Acquisition: Immediately measure the luminescence at two wavelengths (donor and acceptor emissions) using a BRET-capable plate reader.

  • Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). Plot the BRET ratio against the inhibitor concentration to generate a dose-response curve and determine the cellular IC₅₀, which reflects target engagement.

Comparing In Vitro Potency with In-Cell Engagement

Discrepancies between biochemical and cellular assay results are common and informative. A compound potent in a biochemical assay but weak in a cellular assay may have poor cell permeability or be susceptible to efflux pumps. Conversely, some inhibitors show greater potency in cells, which can occur if they bind preferentially to a conformation of the target that is more prevalent in the cellular environment.[18]

Assay TypeTargetIC₅₀ (nM)Notes
Biochemical Primary Target 15 Potent direct inhibition
Cellular (NanoBRET™) Primary Target 120 8-fold shift; suggests moderate cell permeability
BiochemicalOff-Target 3450Moderate off-target activity
Cellular (NanoBRET™)Off-Target 3>10,000Excellent cellular selectivity; compound does not engage this target in cells

Hypothetical data demonstrating the value of comparing assay types.

The Unbiased Arbiter: Proteome-Wide Selectivity Profiling

While panel screening is powerful, it is inherently biased towards the targets included in the panel. To gain a truly global and unbiased view of an inhibitor's interactions, chemoproteomics methods are the gold standard.[20] These approaches aim to identify all proteins that a compound binds to within a native biological system, such as a cell lysate or even live cells.[21][22]

Methodology: Affinity-Based Chemoproteomics

One powerful chemoproteomics strategy is an affinity enrichment competition binding assay.[21]

Principle: A functionalized version of the inhibitor is immobilized on beads (the "affinity matrix"). This matrix is used to "fish" for binding partners from a complex cell lysate. To determine specificity and affinity, the lysate is co-incubated with the beads and increasing concentrations of the free, unmodified inhibitor. The free inhibitor competes with the immobilized version for binding to target proteins. Proteins that are specifically bound will be competed off the beads in a dose-dependent manner. These changes are then quantified using high-resolution tandem mass spectrometry (MS).[10][21]

G start 1. Prepare Cell Lysate split 2. Aliquot Lysate for Different [Inhibitor] start->split incubate 3. Add Free Inhibitor & Affinity Matrix (Beads) split->incubate pull_down 4. Affinity Pulldown (Wash Non-specific Binders) incubate->pull_down elute 5. Elute Bound Proteins pull_down->elute digest 6. Protein Digestion (Trypsin) elute->digest ms 7. LC-MS/MS Analysis digest->ms quantify 8. Quantify Protein Abundance Across Samples ms->quantify analyze 9. Generate Competition Binding Curves quantify->analyze

Chemoproteomics Competition Binding Workflow.

Senior Application Scientist's Note: The design of the affinity probe is critical. The linker must be attached to a part of the sulfonamide scaffold that does not interfere with target binding. A negative control, where the beads are not functionalized or are functionalized with an inactive analogue, is essential to distinguish specific binders from proteins that non-specifically adhere to the matrix.

Data Interpretation: Discovering the "Interactome"

The output of a chemoproteomics experiment is a list of proteins identified and quantified at each concentration of the free inhibitor. By plotting the relative abundance of each protein against the inhibitor concentration, one can generate competition curves and determine apparent dissociation constants (Kₑ) for hundreds or thousands of proteins simultaneously.

Protein TargetApparent Kₑ (nM)Annotation
Primary Target 12 Confirmed On-Target
Known Off-Target510Confirmed Off-Target
Novel Off-Target 1 (e.g., CA2) 85 Newly Identified, High-Affinity Off-Target
Novel Off-Target 22,300Newly Identified, Low-Affinity Off-Target
Non-binder>30,000Background

Hypothetical data revealing a previously unknown, high-affinity off-target.

Synthesizing the Evidence for a Complete Selectivity Profile

No single method tells the whole story. The strength of your selectivity assessment lies in the integration of data from all three pillars of investigation.

  • Biochemical Assays provide the foundational, high-throughput assessment of intrinsic potency against a broad, but biased, panel of targets.

  • Cellular Assays validate these findings in a physiological context, providing crucial data on cell permeability and true target engagement in a living system.

  • Chemoproteomics offers the ultimate, unbiased view, capable of identifying unexpected off-targets that would be missed by panel-based approaches.

A truly selective novel sulfonamide inhibitor will demonstrate high potency against its primary target in biochemical assays, confirm this engagement in cellular models, and show minimal high-affinity interactions with other proteins in unbiased proteome-wide screens. This multi-faceted, evidence-based approach provides the highest degree of confidence as you advance your compound toward clinical development.

References

  • Massive Bio. (2025, December 19). Sulfonamide. Retrieved from [Link]

  • Gpatindia. (2025, April 5). Notes on Sulfonamide Pharmacology, Classification, Mechanism of Action, Adverse drug reactions, Spectrum on Bacteria and MCQ for NEETPG, GPAT. Retrieved from [Link]

  • M-T, G., & et al. (n.d.). Affinity Enrichment Chemoproteomics for Target Deconvolution and Selectivity Profiling. PubMed. Retrieved from [Link]

  • S, A., & A, A. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink. Retrieved from [Link]

  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Target Engagement Assays in Early Drug Discovery. Retrieved from [Link]

  • Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

  • Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]

  • Prolytix. (2021, September 24). Cell Based Assays in Drug Development: Comprehensive Overview. Retrieved from [Link]

  • Lejan Team. (n.d.). Mechanism of action. Retrieved from [Link]

  • Domainex. (2021, March 25). Biochemical kinase assay to improve potency and selectivity. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Antimicrobial sulfonamide drugs. Retrieved from [Link]

  • PubMed. (2009, January 15). High-throughput biochemical kinase selectivity assays: panel development and screening applications. Retrieved from [Link]

  • Aganitha AI Inc. (2024, July 15). Understanding Drug Selectivity: A Computational Perspective. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors. Retrieved from [Link]

  • Oxford Academic. (n.d.). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. Retrieved from [Link]

  • Evotec. (2024, April 16). Unveiling Drug Targets With Precision: Leveraging Quantitative Proteomics. Retrieved from [Link]

  • EBM Consult. (n.d.). The Inhibitory Constant (Ki) and Its Use in Understanding Drug Interactions. Retrieved from [Link]

  • World Preclinical Congress. (n.d.). Chemical Proteomics for Target Validation. Retrieved from [Link]

  • ACS Publications. (2025, October 10). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. Retrieved from [Link]

  • Nature. (n.d.). TARGET SELECTION IN DRUG DISCOVERY. Retrieved from [Link]

  • Bitesize Bio. (2026, February 5). How to Interpret IC50 and Kd in Drug–Target Interactions. Retrieved from [Link]

  • Selvita. (2025, December 8). A Practical Guide to Target Engagement Assays. Retrieved from [Link]

  • edX. (n.d.). IC50 Determination. Retrieved from [Link]

  • Frontiers. (2022, September 23). Target-specific compound selectivity for multi-target drug discovery and repurposing. Retrieved from [Link]

  • Taylor & Francis. (2024, February 13). Full article: Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus. Retrieved from [Link]

  • ResearchGate. (2025, August 10). Target deconvolution from phenotype-based drug discovery by using chemical proteomics approaches | Request PDF. Retrieved from [Link]

  • ResearchGate. (n.d.). Target-based assay versus cell-based assay -the utility of target engagement experiments early in drug discovery.. Retrieved from [Link]

  • ACS Publications. (2026, February 7). Cellular Context Influences Kinase Inhibitor Selectivity. Journal of Medicinal Chemistry. Retrieved from [Link]

  • European Review for Medical and Pharmacological Sciences. (2022, September 15). A brief introduction to chemical proteomics for target deconvolution. Retrieved from [Link]

  • AZoLifeSciences. (2022, March 4). Improving Selectivity in Drug Design. Retrieved from [Link]

  • CORE. (n.d.). Mechanism-based Inhibition: Deriving KI and kinact directly from Time-Dependent IC50 Values. Retrieved from [Link]

  • National Institutes of Health. (2022, September 23). Target-specific compound selectivity for multi-target drug discovery and repurposing. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). CHAPTER 9: Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. In Comprehensive Medicinal Chemistry III. Retrieved from [Link]

  • RxList. (2022, December 29). Sulfonamides: Antibiotics, Uses, Side Effects, Drug Names. Retrieved from [Link]

  • ACS Publications. (2022, January 31). Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Retrieved from [Link]

  • Cleveland Clinic. (2025, February 26). What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. Retrieved from [Link]

  • DermNet. (n.d.). Sulfonamides (Sulfa Drugs) And The Skin. Retrieved from [Link]

  • ResearchGate. (2022, September 21). (PDF) Structure‐guided identification of a selective sulfonamide‐based inhibitor targeting the human carbonic anhydrase VA isoform. Retrieved from [Link]

  • PubMed. (2022, October 17). Structure-guided identification of a selective sulfonamide-based inhibitor targeting the human carbonic anhydrase VA isoform. Retrieved from [Link]

  • Azerbaijan Pharmaceutical and Pharmacotherapy Journal. (2023, December 15). Design, Synthesis, and Cytotoxicity Evaluation of Sulfonamide Derivatives as Potential HDAC Inhibitors. Retrieved from [Link]

  • ScienceDirect. (2026, February 2). Sulfonamide derivatives targeting urease: Structural diversity and therapeutic potential. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the In Vitro and In Vivo Evaluation of Furan-Based Drug Candidates

The furan scaffold, a five-membered aromatic heterocycle containing an oxygen atom, is a privileged structure in medicinal chemistry, integral to the design of numerous therapeutic agents.[1][2] Its unique electronic pro...

Author: BenchChem Technical Support Team. Date: February 2026

The furan scaffold, a five-membered aromatic heterocycle containing an oxygen atom, is a privileged structure in medicinal chemistry, integral to the design of numerous therapeutic agents.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems, such as phenyl rings, can enhance metabolic stability, receptor interactions, and overall pharmacokinetic profiles.[1][3] Furan derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[2][4][5] This guide provides a comprehensive comparison of the in vitro and in vivo evaluation of promising furan-based drug candidates, offering insights into experimental design, data interpretation, and structure-activity relationships (SAR).

The Furan Moiety: A Versatile Pharmacophore

The versatility of the furan ring allows for facile chemical modifications, enabling the fine-tuning of a compound's pharmacological properties to improve efficacy and reduce toxicity.[2] Strategic substitutions at various positions on the furan ring can significantly influence its biological activity.[1] For instance, electron-withdrawing groups, such as a nitro group, can enhance the bioactivity of furan-based compounds in antibacterial and anticancer contexts.[1] This adaptability has led to the development of a wide array of furan-containing drugs and clinical candidates.

In Vitro Evaluation: The Foundation of Drug Discovery

In vitro studies are the initial and critical step in evaluating the potential of new drug candidates.[6][7] They provide essential data on a compound's biological activity, mechanism of action, and potential toxicity before advancing to more complex and costly in vivo testing.[6][8]

Cytotoxicity Assays: Gauging Antiproliferative Activity

A primary focus for many furan-based drug candidates is their potential as anticancer agents.[9][10] Various in vitro assays are employed to determine the cytotoxic effects of these compounds on different cancer cell lines.

Key Cytotoxicity Assays:

  • MTT Assay: This colorimetric assay is a widely used method to assess cell viability.[3] It measures the metabolic activity of cells, which is indicative of their viability.

  • LDH Assay: The lactate dehydrogenase (LDH) assay is another method to quantify cytotoxicity by measuring the release of LDH from damaged cells.[11]

Table 1: Comparative Cytotoxicity (IC50, µM) of Furan-Based Anticancer Candidates

Compound/AlternativeMCF-7 (Breast)A549 (Lung)HeLa (Cervical)SW620 (Colorectal)Reference
Furan-2-carboxamide derivative Potent Activity---[9]
Compound 1F (Furan-based) -0.0029 (NCI-H460)--[9]
Compound 4 (Furan-based) 4.06---[9][12]
Compound 7 (Furan-based) 2.96---[9][12]
Compound 4c (Furopyrimidine) 13.122.1--[13]
Compound 7b (Furopyrimidine) 7.286.66-8.51[13]
Sorafenib (Non-furan) 5.096.60-8.78[13]
Compound 4 (Furanocoumarin) ---~11-18[11]
Compound 6 (Furanocoumarin) ---~11-18[11]

Experimental Protocol: MTT Assay [3]

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Compound Treatment: Add various concentrations of the furan-based compounds to the wells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.

The causality behind this protocol lies in the principle that viable cells with active mitochondria will reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, thus providing a quantitative measure of cytotoxicity.

Delving Deeper: Mechanism of Action Studies

Understanding how a drug candidate exerts its cytotoxic effects is crucial for its development. In vitro assays can elucidate the underlying mechanisms, such as apoptosis induction and cell cycle arrest.

Apoptosis Assays:

  • Annexin V/PI Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12][14]

Cell Cycle Analysis:

  • Propidium Iodide (PI) Staining: PI intercalates with DNA, allowing for the analysis of DNA content by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).[12][14]

Certain furan-based derivatives have been shown to induce cell cycle arrest at the G2/M phase and trigger apoptosis through the intrinsic mitochondrial pathway.[9][12] This is often verified by observing increased levels of p53 and Bax, and a decrease in Bcl-2.[15]

dot

apoptosis_pathway cluster_stimulus Apoptotic Stimulus cluster_regulation Bcl-2 Family Regulation cluster_mitochondrion Mitochondrial Pathway cluster_caspase Caspase Cascade Furan-based Drug Furan-based Drug Bax Bax Furan-based Drug->Bax activates Bcl2 Bcl-2 Furan-based Drug->Bcl2 inhibits Mitochondrion Mitochondrion Bax->Mitochondrion promotes permeabilization Bcl2->Mitochondrion inhibits permeabilization Cytochrome_c Cytochrome c Mitochondrion->Cytochrome_c releases Caspase9 Caspase-9 Cytochrome_c->Caspase9 activates Caspase3 Caspase-3 Caspase9->Caspase3 activates Apoptosis Apoptosis Caspase3->Apoptosis executes

Caption: Intrinsic apoptosis pathway induced by furan-based drugs.

Antimicrobial Activity Screening

Furan derivatives are also prominent in the development of antimicrobial agents.[16][17][18] Their efficacy against various bacterial and fungal strains is typically evaluated by determining the Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Broth Microdilution Assay [16]

  • Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

  • Serial Dilution: Perform serial two-fold dilutions of the furan-based compound in a 96-well microtiter plate containing broth medium.

  • Inoculation: Add the microbial inoculum to each well.

  • Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Table 2: Comparative Antimicrobial Activity (MIC, µg/mL) of Furan-Based Candidates

Compound/AlternativeS. aureusE. faecalisE. coliC. albicansReference
Compound 4 (Furan-chalcone) -100-100[16]
Chloramphenicol (Non-furan) -200--[16]
Ketoconazole (Non-furan) ---200[16]
Furan-3-carboxamide 1c 12.5-25-[3]
Ampicillin (Non-furan) >100-12.5-[3]
Compound 4l (Rhodanine-furan) Potent Activity (MIC: 2-4)-No Activity-[17]

In Vivo Evaluation: Bridging the Gap to Clinical Application

While in vitro assays provide valuable initial data, in vivo studies in animal models are essential to evaluate a drug candidate's safety, efficacy, pharmacokinetics (PK), and pharmacodynamics (PD) in a whole-organism system.[7]

Assessing Efficacy in Disease Models

The choice of animal model is critical and depends on the therapeutic area of interest. For anticancer furan-based drugs, xenograft models, where human cancer cells are implanted into immunocompromised mice, are commonly used.

dot

in_vivo_workflow start Select Animal Model (e.g., Nude Mice) tumor_implantation Implant Human Tumor Cells (Xenograft) start->tumor_implantation tumor_growth Allow Tumors to Reach Measurable Size tumor_implantation->tumor_growth randomization Randomize Animals into Treatment Groups tumor_growth->randomization treatment Administer Furan-based Drug or Vehicle (Control) randomization->treatment monitoring Monitor Tumor Growth, Body Weight, and Health treatment->monitoring endpoint Endpoint Reached (e.g., Tumor Size Limit) monitoring->endpoint data_analysis Collect Tissues for Histopathology & Biomarker Analysis endpoint->data_analysis conclusion Evaluate Efficacy and Toxicity data_analysis->conclusion

Caption: General workflow for in vivo anticancer efficacy studies.

Toxicity and Safety Pharmacology

A crucial aspect of in vivo evaluation is determining the toxicity profile of a furan-based drug candidate. Furan itself is a known rodent carcinogen, and its metabolism can lead to the formation of reactive metabolites.[19][20][21] Therefore, thorough toxicological assessment is paramount.

Key In Vivo Toxicity Studies:

  • Acute Toxicity: Determines the effects of a single high dose of the compound, often to establish the LD50 (lethal dose for 50% of the population).

  • Repeat-Dose Toxicity: Evaluates the effects of repeated exposure to the compound over a specific period (e.g., 28 days).[19] This helps identify target organs for toxicity.[7]

  • Genotoxicity: Assesses the potential of the compound to damage genetic material. In vivo micronucleus tests and comet assays are commonly used.[22][23]

Table 3: Comparative In Vivo Diuretic Efficacy in Rats [24]

CompoundChemical ClassTargetRoute of AdministrationDose RangeEfficacy (Diuretic Effect)
Furosemide Furan-containing Loop DiureticNa-K-2Cl CotransporterIntravenous0.1 - 10 mg/kgDose-dependent increase in urine output and electrolyte excretion
Hydrochlorothiazide Thiazide Diuretic (Non-furan)Na-Cl CotransporterOral1 - 30 mg/kgModerate, sustained diuretic effect

Experimental Protocol: In Vivo Micronucleus Assay in Mice [22]

  • Animal Treatment: Treat mice (e.g., B6C3F1) with the furan-based compound via an appropriate route (e.g., gavage) for a specified duration.

  • Sample Collection: Collect bone marrow or peripheral blood at appropriate time points.

  • Slide Preparation: Prepare slides with the collected cells.

  • Staining: Stain the slides to visualize micronuclei in erythrocytes.

  • Microscopic Analysis: Score the frequency of micronucleated erythrocytes under a microscope.

The rationale for this protocol is that genotoxic agents can cause chromosomal damage, leading to the formation of micronuclei (small, extra-nuclear bodies containing chromosome fragments) during cell division. An increase in the frequency of micronucleated cells indicates genotoxic potential.

Structure-Activity Relationship (SAR): A Comparative Perspective

The biological activity of furan-based compounds is intrinsically linked to their chemical structure.[3] Understanding these relationships is vital for optimizing lead compounds.

  • Anticancer Activity: The presence and position of substituents on the furan ring are critical. For some furan-based anticancer agents, modifications at the C2 and C5 positions significantly modulate their potency.[3]

  • Antimicrobial Activity: For furan-3-carboxamides, increasing the electrophilicity and lipophilicity of the substituent on the amide nitrogen enhances antibacterial activity.[3] In furan-based chalcones, a p-nitro substituent has been shown to be important for antimicrobial activity.[16]

Conclusion

The furan scaffold remains a highly valuable framework in modern drug discovery, offering a wide range of therapeutic possibilities. A systematic and comparative evaluation, encompassing both in vitro and in vivo studies, is essential to unlock the full potential of furan-based drug candidates. This guide has provided a framework for such an evaluation, emphasizing the importance of rigorous experimental design, mechanistic understanding, and a thorough assessment of both efficacy and safety. The continued exploration of the rich chemistry of furan derivatives, guided by robust preclinical evaluation, holds great promise for the development of novel and effective medicines.

References

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
  • Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research.
  • Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. MDPI.
  • Synthesis and In Vitro Evaluation of Furan-Based Chalcone Derivatives as Antimicrobial Agents. Bentham Science Publishers.
  • Comparative In Vivo Validation of Furan-Containing Bioactive Molecules and Altern
  • Unveiling the Cytotoxic Potential of Furan Derivatives: A Compar
  • A Technical Guide to the Discovery and Synthesis of Novel Furan Deriv
  • Hands-on synthesis of furanamides and evaluation of their antimicrobial activity.
  • Furan-Based Drug Candidates: A Comparative Guide to Structure-Activity Rel
  • IMPORTANCE OF FURAN BASED COMPOUNDS AND THEIR BIOMEDICAL APPLICATIONS: AN OVERVIEW.
  • Assessment of in vivo genotoxicity of the rodent carcinogen furan: evaluation of DNA damage and induction of micronuclei in mouse splenocytes. PubMed.
  • Anticancer Potential of Furanocoumarins: Mechanistic and Therapeutic Aspects. PMC - NIH.
  • Synthesis and antibacterial evaluation of furan derivatives bearing a rhodanine moiety.
  • Overview of Antimicrobial Properties of Furan. Human Journals.
  • In vitro anticancer studies of new derivatives based on the furanocoumarin scaffold. PMC.
  • Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆ 2. MDPI.
  • New Anticancer Agents: In Vitro and In Vivo Evalu
  • Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. PMC.
  • Preclinical research strategies for drug development. AMSbiopharma.
  • Furan Carcinogenicity: DNA binding and genotoxicity of furan in r
  • Assessment of in vivo genotoxicity of the rodent carcinogen furan: evaluation of DNA damage and induction of micronuclei in mouse splenocytes. Oxford Academic.
  • Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. PMC.
  • Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity.
  • Toxicity and carcinogenicity of furan in human diet. Ellinika Hoaxes.
  • Chapter 12: Toxicogenomics Case Study: Furan. Royal Society of Chemistry.
  • Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects.
  • Synthesis, In Silico, and In Vitro Biological Evalu
  • How to Optimize In Vitro and In Vivo Data Analysis in Drug Discovery. Paperless Lab Academy.
  • In Vitro Pharmacology - Drug Discovery & Development. QIMA Life Sciences.
  • A Review on Biological and Medicinal Significance of Furan. Alq J Med App Sci.
  • Analogs of nitrofuran antibiotics are potent GroEL/ES inhibitor pro-drugs. PMC - NIH.
  • Substituted benzofuran. Wikipedia.
  • Is there a Replacement for API Furan-2 in the trifecta tre
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
  • Medicinal significance of furan deriv
  • Furan Derivatives and Their Role in Pharmaceuticals. BioScience Academic Publishing.
  • Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. PMC.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride

[1] Executive Safety Assessment Immediate Action Required: Do not dispose of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (CAS: 1003882-78-5 or related derivatives) via municipal drains or standard trash. This compound...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Safety Assessment

Immediate Action Required: Do not dispose of 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride (CAS: 1003882-78-5 or related derivatives) via municipal drains or standard trash.

This compound presents a dual-hazard profile that requires a specific "Quench and Segregate" protocol.[1][2][3] As a sulfonyl chloride, it is a potent electrophile that reacts violently with nucleophiles (including water), generating hydrochloric acid (HCl) and sulfonic acids.[4] Furthermore, the furan core and carbamoyl moiety imply potential mutagenicity and aquatic toxicity, mandating zero-discharge protocols.

Hazard Matrix
Hazard ClassPrimary RiskMechanism of Action
Water Reactivity Violent Hydrolysis

Corrosivity Tissue DestructionIrreversible alkylation/acylation of proteins on contact.
Incompatibility Toxic Gas EvolutionReacts with bleach (NaOCl) to form N-chloroamides; reacts with strong bases to release Ammonia (

).

The Chemistry of Disposal (Why We Do It This Way)

To safely dispose of this compound, we must chemically dismantle its reactive functional groups before handing it over to waste management.

The Hydrolysis Pathway

We utilize Controlled Alkaline Hydrolysis . Simply adding water to the solid creates a "runaway" exotherm where the generated HCl autocatalyses further decomposition, potentially polymerizing the furan ring into a tarry, intractable mess.

Instead, we dissolve the reagent in an inert solvent and introduce it slowly into a basic aqueous sink.

  • Sulfonyl Chloride Quench: Converts the reactive

    
     into the stable, water-soluble sulfonate salt (
    
    
    
    ).
  • HCl Neutralization: The base immediately captures the generated HCl, preventing the acidification of the solution.

  • Carbamoyl Stability: Under mild alkaline conditions, the carbamoyl (

    
    ) group is relatively stable but may slowly hydrolyze to the carboxylate and ammonia. Caution: High pH (>12) and heat will drive ammonia evolution.
    

Pre-Operational Planning

Personal Protective Equipment (PPE)[3][5][6]
  • Hand Protection: Silver Shield™ (Laminate) or double-gloved heavy-duty Nitrile (minimum 8 mil). Standard latex is permeable to sulfonyl chlorides.

  • Eye Protection: Chemical splash goggles + Face shield.[4] (Safety glasses are insufficient for corrosive liquids).

  • Respiratory: Work strictly within a certified fume hood.[4][5]

Reagent Preparation
  • Solvent: Dichloromethane (DCM) or Toluene. Avoid Acetone or Alcohols initially, as they can react vigorously with the acid chloride.

  • Neutralizing Base: Saturated Sodium Bicarbonate (

    
    ) or 2.5 M Sodium Hydroxide (
    
    
    
    ).
    • Note:

      
       generates 
      
      
      
      gas (foaming).[5]
      
      
      generates more heat but no gas. For <5g, Bicarbonate is safer. For >5g, dilute NaOH is preferred to manage volume.

Step-by-Step Quenching Protocol

This protocol describes the destruction of 5g of material. Scale reagents linearly.

Phase 1: Dissolution (The "Dilute" Step)
  • Place the solid 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride into a round-bottom flask.

  • Dissolve in 50 mL of Dichloromethane (DCM) .

    • Why? Dilution acts as a heat sink and moderates the reaction rate.

Phase 2: Controlled Hydrolysis (The "Quench" Step)
  • In a separate large beaker (500 mL capacity), prepare 100 mL of Saturated Sodium Bicarbonate (or 2.5M NaOH).

  • Cool the basic solution to 0°C using an ice bath.

  • CRITICAL STEP: Using an addition funnel or pipette, slowly add the DCM solution INTO the aqueous base .

    • Rule: Always add Acid to Base/Water. Never add water to the sulfonyl chloride.

    • Observation: If using Bicarbonate, expect vigorous bubbling (

      
      ).[5] Wait for foam to subside between additions.
      
  • Once addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 45 minutes .

Phase 3: Verification
  • Stop stirring and let the layers separate.

  • Check the pH of the aqueous (top) layer.

    • Target: pH 6–9.

    • Correction: If pH < 6, add more base and stir for 15 minutes.

Phase 4: Waste Segregation
  • Transfer the mixture to a separatory funnel.

  • Bottom Layer (Organic/DCM): Collect as "Halogenated Organic Waste."

    • Note: Even though the reagent is hydrolyzed, the solvent (DCM) is a regulated hazard.

  • Top Layer (Aqueous): Collect as "Aqueous Hazardous Waste" (contains sulfonates and furan derivatives).

    • Do not pour down the drain.[1] Furan derivatives have high aquatic toxicity potential.

Process Visualization (Workflow)

QuenchingProtocol Start Solid Waste: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride Dissolve Dissolve in Inert Solvent (DCM or Toluene) Start->Dissolve Mix SLOW Addition: Add Organic Sol. INTO Base Dissolve->Mix PrepBase Prepare Base Trap (Sat. NaHCO3 or 2.5M NaOH) Cool to 0°C PrepBase->Mix React Stir 45 mins @ RT (Allow Hydrolysis) Mix->React CheckPH Check pH of Aqueous Layer React->CheckPH Adjust pH < 6: Add more Base CheckPH->Adjust Acidic Separate pH 6-9: Separate Layers CheckPH->Separate Neutral/Basic Adjust->React WasteOrg Organic Phase: Halogenated Waste Stream Separate->WasteOrg WasteAq Aqueous Phase: Aqueous Hazardous Waste (Do NOT Drain Pour) Separate->WasteAq

Figure 1: Operational workflow for the controlled quenching and separation of sulfonyl chloride waste.

Emergency Contingencies

Accidental Spill (Solid)
  • Evacuate the immediate area if dust is airborne.[1]

  • Do not use water. Cover the spill with dry lime, sand, or soda ash to absorb moisture and neutralize acidity.

  • Scoop into a dry container and label "Hazardous Waste - Water Reactive."

Accidental Exposure
  • Skin Contact: Immediate flush with water for 15 minutes.[6] The hydrolysis produces HCl on the skin; speed is critical to prevent deep chemical burns.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

References

  • University of California, San Diego (UCSD). (2024).[7] How to Store and Dispose of Extremely Hazardous Chemical Waste. Retrieved from [Link]

  • Fisher Scientific. (2023). Safety Data Sheet: Sulfonyl Chloride Handling. Retrieved from [Link]

Sources

Handling

Personal Protective Equipment &amp; Handling Guide: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride

Executive Summary: The "Zero-Exposure" Mandate Handling 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride requires a shift from standard safety protocols to a "Zero-Exposure" mindset. As a sulfonyl chloride derivatized with...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Zero-Exposure" Mandate

Handling 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride requires a shift from standard safety protocols to a "Zero-Exposure" mindset. As a sulfonyl chloride derivatized with a furan ring and an amide (carbamoyl) group, this compound presents a dual threat: immediate corrosivity typical of acid chlorides and potential sensitization associated with furan-based pharmacophores.

Critical Hazard: The primary danger is not just direct contact, but hydrolysis . Upon contact with mucosal moisture (eyes, lungs), the sulfonyl chloride moiety (


) hydrolyzes to release hydrochloric acid (HCl)  gas and the corresponding sulfonic acid. This reaction is exothermic and instantaneous.

Chemical Hazard Profiling & Causality

To select the correct PPE, we must understand the chemical mechanism of injury. It is insufficient to simply wear "gloves"; you must wear barriers that resist the specific chemical attack vectors.

Functional GroupHazard MechanismPhysiological ImpactPPE Implication
Sulfonyl Chloride (

)
Hydrolysis: Reacts with water in tissue to form HCl and

.
Chemical burns, pulmonary edema (if inhaled), corneal opacification.Moisture exclusion is vital. Face shields are mandatory to prevent aerosol contact with eyes.
Furan Ring Metabolic Activation: Furan rings can be metabolically activated to reactive enals.Potential sensitizer; possible mutagenic risks (class-dependent).Dermal isolation. Double-gloving is required to prevent skin absorption.
Carbamoyl (

)
Solubility: Increases polarity, potentially aiding transport across mucous membranes.Enhanced absorption.Full respiratory isolation (Fume Hood).

The PPE Matrix: Validated Protection Systems

Standard latex gloves are permeable to many sulfonyl chlorides and the chlorinated solvents (e.g., Dichloromethane/DCM) typically used to dissolve them. You must use a Task-Based PPE System .

Hand Protection Logic
  • Base Layer: 4 mil Nitrile (Inspection for pinholes is mandatory).

  • Outer Layer (Solid Handling): 5-8 mil Nitrile (High dexterity).

  • Outer Layer (Solution Handling): Silver Shield® (Laminate) or Viton® if using DCM/Chloroform. Standard nitrile degrades in <5 minutes with DCM.

Eye & Body Protection[1]
  • Eyes: Unvented chemical splash goggles. Safety glasses are insufficient due to the risk of HCl gas generation upon splash.

  • Face: 8-inch polycarbonate face shield required when handling volumes >50 mL.

  • Body: Chemically resistant lab coat (buttoned to neck). For scale-up (>10g), add a Tyvek® apron.

PPE Decision Workflow (Visualization)

PPE_Decision_Tree Start Task Definition State Physical State? Start->State Solid Solid / Powder State->Solid Solution Solution / Liquid State->Solution Rec_Solid Rec: Double Nitrile (Change every 30 mins) Solid->Rec_Solid Solvent Solvent Type? Solution->Solvent NonChlor Non-Chlorinated (THF, Ether, Toluene) Solvent->NonChlor Chlor Chlorinated (DCM, Chloroform) Solvent->Chlor Rec_Sol_Std Rec: Thick Nitrile (8mil) (Splash Protection Only) NonChlor->Rec_Sol_Std Rec_Sol_High Rec: Silver Shield / Laminate (REQUIRED) Chlor->Rec_Sol_High

Figure 1: Decision logic for glove selection based on physical state and solvent carrier. Note the critical requirement for Laminate gloves when chlorinated solvents are involved.

Operational Protocol: Self-Validating Systems

This protocol uses "Self-Validating" steps—actions that force you to verify safety before proceeding.

Phase 1: Preparation (The "Dry" Check)
  • Humidity Check: Ensure lab humidity is <50% if possible. High humidity accelerates degradation of the bulk powder.

  • Glassware: Oven-dry all glassware. Validation: Inspect for water spots; if visible, re-dry.

  • Trap Setup: If the reaction will be heated or run on >5g scale, set up a caustic scrubber (NaOH solution) to trap evolved HCl gas.

Phase 2: Weighing & Transfer
  • Static Control: Furan derivatives can be fluffy/static-prone. Use an anti-static gun or polonium strip if available.

  • The "Boat" Method: Weigh into a glass weighing boat, not paper (which can absorb moisture/chemical).

  • Transfer: Dissolve the solid immediately after weighing to minimize atmospheric hydrolysis.

Phase 3: The Quench (Critical Safety Step)

Never add water directly to the neat sulfonyl chloride. The exotherm can cause "bumping" and spray corrosive material.

Validated Quenching Protocol:

  • Cool: Place the reaction vessel in an ice/water bath (0°C).

  • Dilute: Ensure the mixture is diluted with solvent (e.g., EtOAc or DCM).

  • Neutralize: Add Saturated Aqueous Sodium Bicarbonate (

    
    )  dropwise.
    
    • Observation: You will see bubbling (

      
       release).
      
    • Stop Condition: If bubbling becomes vigorous, stop addition and let cool.

  • Verify: Continue stirring for 30 minutes.

Decontamination & Disposal

Do not dispose of active sulfonyl chlorides in the organic waste stream without quenching; they can pressurize waste drums.

Quenching Workflow

Quench_Flow Waste Reaction Waste (Active R-SO2Cl) Cool Cool to 0°C (Ice Bath) Waste->Cool Base Add Sat. NaHCO3 (Dropwise) Cool->Base Wait Stir 30-60 Mins (Hydrolysis) Base->Wait Check Check pH (Target: pH 7-8) Wait->Check Dispose Dispose as Chemical Waste Check->Dispose Neutral Adjust Add more Base Check->Adjust Acidic Adjust->Base

Figure 2: Step-by-step quenching workflow to prevent waste container pressurization.

Spill Cleanup (Small Scale < 10mL)
  • Evacuate: Clear the immediate area.

  • PPE Up: Don goggles, face shield, and Silver Shield gloves.

  • Cover: Cover spill with solid Sodium Bicarbonate or Calcium Carbonate.

  • Wait: Allow to sit for 15 minutes to neutralize acidity.

  • Collect: Sweep up solid residue into a waste container. Do not seal the container immediately (allow off-gassing).

References

  • Sigma-Aldrich. (2024).[1] Safety Data Sheet: 5-Carbamoyl-2-methylfuran-3-sulfonyl chloride. Merck KGaA.[1]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • University of California, Los Angeles (UCLA). (2020). Standard Operating Procedure: Acid Chlorides and Sulfonyl Chlorides. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.